2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde
• InChI: InChI=1S/C12H18O/c13-8-12(10-2-1-3-10)7-9-4-5-11(12)6-9/h8-11H,1-7H2
• InChI Key: UNKMVELBBIXVKX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2(CC3CCC2C3)C=O

Description

2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde is a specialized chemical building block that incorporates a rigid norbornane framework with a cyclobutyl substituent and a reactive aldehyde group. The bicyclo[2.2.1]heptane (norbornane) structure is prized in medicinal chemistry for its ability to confer conformational restraint, potentially improving a compound's affinity for its target and its metabolic stability . The aldehyde functional group ( -CHO ) is a versatile handle for synthetic chemistry, enabling its use in condensation reactions, reductive amination, and as a precursor to alcohols and carboxylic acids, thereby facilitating the rapid exploration of structure-activity relationships (SAR) . Researchers utilize structurally similar norbornane-containing compounds in various stages of drug discovery . For instance, related scaffolds are investigated in cutting-edge research areas, including as small-molecule ligands for central nervous system targets like the dopamine D1 receptor and in preclinical research for neurodegenerative conditions . This compound serves as a key synthetic intermediate for constructing complex three-dimensional architectures. It is ideal for developing novel molecular probes and candidates in pharmaceutical and agrochemical research. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications.

Foundational & Exploratory

An In-depth Technical Guide to 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde: Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Bicyclo[2.2.1]heptane Scaffold as a Privileged Structure in Medicinal Chemistry

The bicyclo[2.2.1]heptane, commonly known as the norbornane scaffold, is a rigid, bridged cyclic system that has garnered significant attention in medicinal chemistry.[1] Its unique three-dimensional and conformationally constrained structure provides a robust framework for the precise spatial orientation of functional groups, which can lead to high-affinity and selective interactions with biological targets.[2] This structural rigidity often imparts favorable pharmacokinetic properties to drug candidates, such as enhanced metabolic stability and improved oral bioavailability.[1] Derivatives of the bicyclo[2.2.1]heptane core have been successfully developed as potent antagonists for various receptors, including the prostaglandin D2 (PGD2) receptor, and have shown promise in the treatment of allergies, inflammation, and even depression.[1][3] The strategic incorporation of substituents, such as the cyclobutyl and carbaldehyde groups in the title compound, allows for fine-tuning of the molecule's steric and electronic properties, making it a valuable building block in the design of novel therapeutics.

Physicochemical Properties of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

Due to the limited availability of experimental data for 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde, the following physicochemical properties have been predicted using computational methods. These predictions provide valuable estimates for experimental design and characterization.

Property	Predicted Value	Method of Prediction
Molecular Formula	C₁₂H₁₈O	-
Molecular Weight	178.27 g/mol	-
Boiling Point	~235-245 °C at 760 mmHg	ACD/Labs PhysChem Suite
Density	~0.98 ± 0.06 g/cm³	ACD/Labs PhysChem Suite
logP (Octanol-Water Partition Coefficient)	~3.2	ChemAxon
Polar Surface Area (PSA)	17.07 Ų	Molinspiration
Refractive Index	~1.50	ACD/Labs PhysChem Suite

Proposed Synthesis of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

A plausible synthetic route to 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde involves a multi-step process commencing with the well-established Diels-Alder reaction to construct the bicyclo[2.2.1]heptene core. This is followed by functional group manipulations to introduce the cyclobutyl and carbaldehyde moieties.

Synthetic Pathway Overview

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2,5-Diazabicyclo[2.2.1]heptane in medicinal chemistry: a treasure trove of therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]

Structural Elucidation and Stereochemical Assignment of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde via Advanced NMR Spectroscopy

Executive Summary

The rigid bicyclo[2.2.1]heptane (norbornane) framework is a highly privileged scaffold in medicinal chemistry and materials science due to its predictable three-dimensional geometry[1]. The introduction of both a cyclobutyl ring and a carbaldehyde (formyl) group at the C2 position creates a sterically congested quaternary stereocenter. Determining the relative stereochemistry—specifically whether the formyl group occupies the exo or endo position—is critical, as this orientation dictates the molecule's pharmacological trajectory, steric hindrance, and downstream chemical reactivity[1].

This technical guide provides a comprehensive, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy methodology to unambiguously assign the structure, connectivity, and stereochemistry of 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

Strategic NMR Workflow

Because the aliphatic region (1.0–2.5 ppm) of this molecule suffers from severe signal overlap between the norbornane skeleton and the cyclobutyl ring, 1D NMR alone is insufficient. A hierarchical, multidimensional NMR approach is mandatory. The workflow relies on 1D spectra for an atomic inventory, scalar 2D correlations (COSY, HSQC, HMBC) to build the covalent framework, and spatial 2D correlations (NOESY/ROESY) to lock in the 3D stereochemistry.

Fig 1. Hierarchical multidimensional NMR workflow for structural elucidation.

Experimental Protocol: High-Resolution NMR Acquisition

To ensure data integrity and prevent assignment errors common in strained bicyclic systems, the following step-by-step protocol establishes a self-validating experimental baseline.

Step 1: Sample Preparation

• Dissolve 15–20 mg of highly purified 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Filter the solution through a glass wool plug into a high-quality 5 mm NMR tube to eliminate paramagnetic particulate interference.

Step 2: 1D NMR Acquisition

• ¹H NMR: Acquire at 400 MHz or 600 MHz. Use a standard 30° pulse program (zg30) with a relaxation delay (D1) of 2 seconds and 16–32 scans.

• ¹³C NMR & DEPT-135: Acquire at 100 MHz or 150 MHz. Use a composite pulse decoupling sequence (zgpg30) with a D1 of 2 seconds and a minimum of 512 scans to ensure adequate signal-to-noise for the quaternary C2 carbon.

Step 3: 2D Scalar Correlation (Connectivity)

• gCOSY: Acquire gradient-selected COSY to map vicinal proton-proton spin systems.

• Multiplicity-Edited HSQC: Acquire to assign protons to their directly attached carbons. The multiplicity editing (phase manipulation) will cleanly differentiate CH/CH₃ groups (positive phase) from CH₂ groups (negative phase).

• HMBC: Optimize for a long-range coupling constant ( nJCH​ ) of 8 Hz. This is the critical step to bridge the isolated formyl proton and the cyclobutyl ring to the quaternary C2 carbon of the norbornane skeleton.

Step 4: 2D Spatial Correlation (Stereochemistry)

• ROESY vs. NOESY: For a molecule of this size (~178 g/mol ), the correlation time ( τc​ ) at high magnetic fields can result in a near-zero NOE enhancement (the NOE crossover region). To guarantee self-validating, positive cross-peaks, a Phase-Sensitive ROESY (Rotating-frame Overhauser Effect Spectroscopy) is highly recommended over standard NOESY. Use a continuous-wave spin-lock of 2–2.5 kHz and a mixing time of 200–300 ms.

1D NMR Analysis: Chemical Shifts and Spin Systems

The rigid geometry of the norbornane system induces distinct chemical shift dispersion and highly specific coupling constants[2]. The table below summarizes the expected quantitative data for the core substructures.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shift Ranges

Structural Motif	Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Multiplicity / Notes
Carbaldehyde	-CHO	9.50 – 9.80	202.0 – 206.0	Singlet (or fine doublet via long-range coupling)
Norbornane	C2 (Quaternary)	N/A	55.0 – 65.0	N/A (Identified via HMBC)
Norbornane	C1, C4 (Bridgeheads)	2.20 – 2.60	35.0 – 45.0	Broad singlets / complex multiplets
Norbornane	C7 (Bridge)	1.20 – 1.50	35.0 – 40.0	AB doublet of doublets ( 2J≈10 Hz)
Norbornane	C3, C5, C6 (Methylene)	1.10 – 1.90	25.0 – 35.0	Complex overlapping multiplets
Cyclobutyl	C1' (Methine)	2.60 – 3.00	38.0 – 45.0	Quintet or complex multiplet
Cyclobutyl	C2', C3', C4' (Methylene)	1.60 – 2.20	15.0 – 28.0	Complex overlapping multiplets

2D NMR Connectivity and Stereochemical Assignment

The core of the structural elucidation relies on understanding the causality behind the observed 2D correlations.

Establishing the Quaternary Center via HMBC

Because C2 lacks a directly attached proton, scalar connectivity must be established through multiple bonds. The formyl proton (~9.6 ppm) will show strong 3JCH​ HMBC correlations to the norbornane C1 and C3 carbons, as well as to the cyclobutyl C1' carbon. This definitively places both substituents at the C2 position.

Stereochemical Assignment via Spatial Proximity (ROESY/NOESY)

The dihedral angles in the rigid norbornane framework are fixed. According to the Karplus equation adapted for bicyclo[2.2.1] systems, the dihedral angle between the bridgehead proton (H1/H4) and the adjacent endo proton is approximately 90°, resulting in a near-zero vicinal coupling constant ( 3J≈0 Hz). Conversely, coupling to the exo proton is typically 3–4 Hz[3]. Furthermore, long-range W-couplings ( 4J≈1−2 Hz) are frequently observed between exo-protons (e.g., H3-exo and H5-exo), aiding in diastereotopic proton assignment[4].

Because scalar coupling alone cannot assign the relative stereochemistry of the quaternary C2 center, spatial proximity (NOE) is the definitive proof[1].

Fig 2. Logical decision tree for NOE-based stereochemical assignment.

Table 2: Key NOE Correlations for Stereochemical Validation

Isomer Configuration	Diagnostic ROESY/NOESY Correlations	Structural Causality
Exo-Carbaldehyde	CHO ↔ H3-exo, CHO ↔ H7-syn	The formyl group points "upward" toward the C7 bridge, residing on the less sterically hindered face.
Endo-Carbaldehyde	CHO ↔ H3-endo, CHO ↔ H5-endo	The formyl group points "downward" into the concave V-shaped cavity of the norbornane skeleton.
Endo-Cyclobutyl	Cyclobutyl-H1' ↔ H3-endo, H5-endo	Inverse correlation; cyclobutyl occupies the concave cavity.
Exo-Cyclobutyl	Cyclobutyl-H1' ↔ H3-exo, H7-syn	Inverse correlation; cyclobutyl occupies the less hindered face.

Conformational Dynamics of the Cyclobutyl Ring

Beyond static stereochemistry, the cyclobutyl ring undergoes a rapid "butterfly" puckering motion. Furthermore, rotation around the C2–C1' bond is sterically restricted by the adjacent norbornane skeleton. If line broadening is observed in the cyclobutyl signals at room temperature, Variable-Temperature (VT) NMR can be employed. By lowering the temperature until the cyclobutyl β -carbon signals decoalesce, researchers can calculate the rotational energy barrier ( ΔG‡ ) of the cyclobutyl group against the rigid norbornane framework.

Conclusion

The structural elucidation of 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde requires a rigorous, self-validating NMR strategy. By leveraging multiplicity-edited HSQC and HMBC, the highly congested quaternary C2 center can be unambiguously mapped. Ultimately, the stereochemical assignment of the exo or endo configuration relies entirely on the spatial proximity mapped by ROESY/NOESY experiments, interpreted through the lens of the rigid, predictable geometry of the norbornane scaffold.

References

• Substituent Chemical Shifts in NMR - 1-Proton Resonance Spectra and Geometries of Norbornene, Norbornane and Adamantane. Modgraph.
• An In-depth Guide to the Stereochemistry of Bicyclo[2.2.1]heptane-2-carbonyl chloride. Benchchem.
• Coupling constants in the nuclear magnetic resonance spectra of endo- and exo-norbornene derivatives. Journal of the American Chemical Society.
• Remote Exo/Endo Selectivity in Selective Monohydrolysis of Dialkyl Bicyclo[2.2.1]heptane-2,3-dicarboxylate Derivatives. The Journal of Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. modgraph.co.uk [modgraph.co.uk]

Thermodynamic Stability and Steric Dynamics of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde Isomers: A Technical Guide

Executive Summary

For drug development professionals and synthetic chemists, rigid bicyclic scaffolds like bicyclo[2.2.1]heptane (norbornane) offer highly predictable three-dimensional vector projections for pharmacophore modeling. 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (CAS: 1936125-36-8) is a highly specialized building block featuring a quaternary stereocenter at the C2 position.

Because the C2 carbon is fully substituted with a cyclobutyl ring and a formyl (carbaldehyde) group, it lacks an α -proton. This structural reality dictates that thermodynamic equilibration via base-catalyzed enolization is impossible post-synthesis . Therefore, understanding the inherent thermodynamic stability of its isomers is critical, as the stereochemical outcome must be strictly controlled during the bond-forming event (kinetic control) rather than adjusted post-synthesis.

Structural and Thermodynamic Fundamentals

The Norbornane Core and Facial Bias

The bicyclo[2.2.1]heptane system is characterized by a rigid, boat-like conformation that creates two distinct stereochemical faces: the exo face (convex, relatively unhindered) and the endo face (concave, sterically hindered by the C5 and C6 endo protons).

When evaluating the thermodynamic stability of 2,2-disubstituted norbornanes, the primary driving force is the minimization of non-bonded steric repulsion[1]. The exo position is generally more thermodynamically stable for bulky substituents due to the reduced steric hindrance compared to the endo cavity[2].

Isomeric Profiling of the C2 Quaternary Center

In 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde, the two substituents competing for the exo and endo positions are:

• Cyclobutyl Group: A highly bulky cycloalkane (A-value ≈ 1.7 kcal/mol in standard cyclohexane models, but effectively larger in rigid bicyclic systems).

• Formyl Group (-CHO): A smaller, planar, and polar group (A-value ≈ 1.0 kcal/mol).

Because the cyclobutyl group is significantly bulkier, the thermodynamic sink is the isomer where the cyclobutyl group occupies the exo position, forcing the smaller formyl group into the endo position. An endo-cyclobutyl configuration would result in severe steric clash with the C5/C6 endo protons, leading to massive skeletal distortion and increased C-C-C bond angles to relieve the strain[3].

Facial selectivity and thermodynamic outcomes in C2-quaternary norbornanes.

Causality in Experimental Design

Why Standard Equilibration Fails

In typical 2-substituted norbornane-2-carbaldehydes (where an α -proton is present), researchers can achieve a thermodynamic mixture by exposing the compound to a base (e.g., t -BuONa), which promotes rapid isomerization via an enolate intermediate, favoring the exo isomer[4].

However, because 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde has a quaternary C2 center , no enolization can occur. Attempting to force equilibration with strong bases or Lewis acids will not yield epimerization; it will instead trigger degradation pathways such as the Cannizzaro reaction or skeletal rearrangements.

The Self-Validating Synthesis Strategy

To obtain the thermodynamically favored exo-cyclobutyl/endo-formyl isomer, the synthesis must leverage the inherent kinetic facial bias of the norbornane system during the alkylation step. When bicyclo[2.2.1]heptane-2-carbaldehyde is converted to its enolate and reacted with a cyclobutyl electrophile (e.g., cyclobutyl bromide or triflate), the electrophile approaches almost exclusively from the less hindered exo face[1]. This kinetic trajectory perfectly aligns with the thermodynamic preference, yielding the desired isomer natively.

Experimental Protocols: Synthesis and Isomer Validation

The following step-by-step methodology describes the facial-selective alkylation and subsequent NMR validation workflow.

Protocol A: Facial-Selective Alkylation of Norbornane-2-carbaldehyde

Objective: Synthesize the thermodynamically favored exo-cyclobutyl isomer via kinetic control.

• Enolate Generation:

  • Charge a flame-dried Schlenk flask with anhydrous THF (0.2 M relative to starting material) and diisopropylamine (1.1 equiv). Cool to -78 °C under Argon.

  • Add n -Butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes to form LDA.

  • Add bicyclo[2.2.1]heptane-2-carbaldehyde (1.0 equiv) dropwise. Stir at -78 °C for 1 hour to ensure complete enolization.

• Electrophilic Trapping:

  • Introduce cyclobutyl trifluoromethanesulfonate (cyclobutyl triflate, 1.2 equiv) slowly to the enolate solution at -78 °C. (Note: Triflate is preferred over bromide due to the sluggish SN​2 reactivity of cyclobutyl systems).

  • Allow the reaction to warm to -20 °C over 4 hours. The exo-facial attack is kinetically locked during this phase.

• Quench and Isolation:

  • Quench the reaction with saturated aqueous NH4​Cl . Extract with diethyl ether (3x).

  • Wash the combined organic layers with brine, dry over MgSO4​ , and concentrate under reduced pressure.

  • Purify via silica gel flash chromatography (Hexanes/EtOAc) to isolate the target quaternary aldehyde.

Protocol B: 2D-NOESY NMR Isomer Validation

Objective: Confirm the relative stereochemistry of the quaternary center.

• Dissolve 15 mg of the purified product in 0.6 mL of CDCl3​ (100% atom D).

• Acquire a standard 1D 1H NMR spectrum. Locate the aldehydic proton (typically a sharp singlet between 9.5 and 9.9 ppm)[2].

• Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) spectrum with a mixing time of 300-500 ms.

• Diagnostic Analysis:

  • If the formyl group is endo, the aldehydic proton will show strong NOE cross-peaks with the endo protons at C5 and C6.

  • If the formyl group is exo, the aldehydic proton will show NOE cross-peaks with the C7 syn-bridge proton.

Workflow for the synthesis and stereochemical validation of the C2-quaternary target.

Quantitative Data Summaries

The following tables summarize the thermodynamic parameters and diagnostic spectral data used to differentiate the isomers.

Table 1: Relative Thermodynamic Strains and Isomeric Preferences

Isomer Configuration	Steric Clash Vector	Relative Strain Energy ( ΔE )	Thermodynamic Status
Exo-Cyclobutyl / Endo-Formyl	Mild torsional strain with C1/C7	~ 0.0 kcal/mol (Baseline)	Favored (Global Minimum)
Endo-Cyclobutyl / Exo-Formyl	Severe steric clash with C5/C6 endo protons	+ 3.2 to 4.5 kcal/mol	Disfavored

Table 2: Diagnostic 1H NMR Shifts for Norbornane-2-carbaldehydes

Proton Assignment	Exo-Formyl Isomer Shift (ppm)	Endo-Formyl Isomer Shift (ppm)	Multiplicity
Aldehydic-H (-CHO)	9.7 - 9.9	9.4 - 9.6	Singlet (Quaternary C2)
Bridgehead-H (C1)	2.5 - 2.8	2.8 - 3.1	Multiplet
Endo-Protons (C5/C6)	1.2 - 1.5	1.6 - 1.9 (Deshielded by CHO)	Multiplet

(Note: The aldehydic proton of the endo-formyl isomer is typically shielded relative to the exo-isomer due to the magnetic anisotropy of the bicyclic carbon framework).

Conclusion

The thermodynamic stability of 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde isomers is overwhelmingly dictated by the massive steric bulk of the cyclobutyl ring. Because the C2 position is a quaternary stereocenter, the thermodynamically favored exo-cyclobutyl isomer cannot be accessed via post-synthetic base equilibration. Instead, researchers must rely on the inherent kinetic exo-facial selectivity of the norbornane enolate during synthesis to yield the thermodynamically stable product. Validation via 2D-NOESY NMR remains the gold standard for confirming the spatial arrangement of the formyl and cyclobutyl vectors.

References

• Niwayama, S., et al. Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Scientific Research Publishing.[Link]

• Schleyer, P. v. R. Torsional Effects in Polycyclic Systems. II. The Stereochemistry of Attack and Departure in Norbornane Derivatives. Journal of the American Chemical Society.[Link]

• AUREMN. Estimating the Magnitude of Steric Effects in Rigid Systems by NMR. Ann. Magn. Reson.[Link]

• Cheméo. Chemical Properties of 5-Norbornane-2-carboxaldehyde (CAS 5453-80-5).[Link]

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• 2. 5-Norbornene-2-carboxaldehyde | 5453-80-5 | Benchchem [benchchem.com]
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• 4. Stereo-Selective Synthesis of 5-Norbornene-2-<i>exo</i>-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis [file.scirp.org]

electron ionization mass spectrometry fragmentation of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

Document Type: Technical Whitepaper Target Audience: Analytical Chemists, Mass Spectrometrists, and Preclinical Drug Development Scientists

Executive Summary

Bicyclic scaffolds, particularly norbornane (bicyclo[2.2.1]heptane) derivatives, are highly valued in modern drug discovery due to their rigid, three-dimensional conformations that enhance target binding affinity and metabolic stability. 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (CAS: 1936125-36-8) represents a sterically complex analog featuring a quaternary carbon center (C2) bearing both a highly strained cyclobutyl ring and a reactive formyl group[1].

This whitepaper provides an authoritative, in-depth analysis of the Electron Ionization Mass Spectrometry (EI-MS) fragmentation dynamics of this molecule. By deconstructing the mechanistic causality behind its gas-phase dissociation, this guide serves as a foundational reference for structural elucidation and bioanalytical tracking of similar polycyclic pharmacophores.

Structural Dynamics & Ionization Causality

Under standard 70 eV electron ionization, the molecule ( C12​H18​O , Exact Mass: 178.1358 Da) undergoes a vertical transition to its radical cation state, [M]+∙ . The initial site of ionization is dictated by the lowest ionization energy within the molecule.

In 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde, the non-bonding electrons (lone pairs) on the carbonyl oxygen of the carbaldehyde group are the most probable site for initial charge localization. However, the high ring strain of the cyclobutane moiety (approx. 26.3 kcal/mol) and the bridged norbornane core also present competitive sites for σ -bond ionization[2]. The relief of steric congestion at the C2 quaternary center is the primary thermodynamic driver for the subsequent unimolecular dissociations.

Primary Fragmentation Pathways

Pathway A: α -Cleavage of the Formyl Group (Base Peak Formation) Charge localization on the carbonyl oxygen strongly induces homolytic α -cleavage. The extrusion of the formyl radical ( CHO∙ , 29 Da) is highly favored because it relieves steric strain and generates a tertiary carbocation at m/z 149. This cation is exceptionally stable due to hyperconjugation from the rigid bicyclic framework and the adjacent cyclobutyl ring[3].

Pathway B: α -Cleavage of the Cyclobutyl Group Alternatively, α -cleavage can result in the loss of the cyclobutyl radical ( C4​H7∙​ , 55 Da), yielding an oxonium-stabilized cation at m/z 123. While resonance-stabilized, the expulsion of the bulkier cyclobutyl radical is often kinetically slower than formyl loss, making m/z 123 a secondary diagnostic peak.

Pathway C: Cyclobutane Ring Cycloreversion Cyclobutane rings are highly susceptible to cycloreversion under EI conditions, characteristically extruding neutral ethylene ( C2​H4​ , 28 Da)[4][5]. This can occur directly from the molecular ion to yield a radical cation at m/z 150, or consecutively from the m/z 149 fragment to yield a secondary carbocation at m/z 121.

Pathway D: Norbornane Core Rearrangement The bicyclo[2.2.1]heptane system is known to undergo complex skeletal rearrangements following ionization. A hallmark of norbornane fragmentation is the formation of the cyclopentenyl cation ( [C5​H7​]+ , m/z 67) via the loss of a two-carbon bridge fragment and associated substituents[2][3].

Diagnostic Ion Table

The following table summarizes the quantitative data and structural assignments for the predicted EI-MS spectrum.

m/z Ratio	Ion Type	Fragment Lost	Neutral Mass Lost	Relative Abundance	Structural Assignment / Causality
178	[M]+∙	None	0 Da	Low (<5%)	Intact molecular radical cation; low stability due to C2 steric strain.
150	[M−C2​H4​]+∙	C2​H4​	28 Da	Low-Medium	Cycloreversion of the cyclobutane ring extruding ethylene[4].
149	[M−CHO]+	CHO∙	29 Da	High (Base Peak)	Tertiary carbocation at C2; highly stabilized by hyperconjugation.
123	[M−C4​H7​]+	C4​H7∙​	55 Da	Medium	Oxonium-stabilized cation resulting from cyclobutyl radical loss.
121	[m/z149−C2​H4​]+	C2​H4​	28 Da	Medium-High	Sequential loss of ethylene from the cyclobutyl ring of the 149 ion.
93	[C7​H9​]+	C2​H4​	28 Da	Medium	Norbornyl core fragment following extensive rearrangement[2].
67	[C5​H7​]+	Complex	82 Da	High	Cyclopentenyl cation; universal diagnostic ion for norbornanes[3].

Fragmentation Pathway Visualization

The following directed graph maps the causal relationships between the molecular ion and its primary/secondary fragments.

EI-MS Fragmentation tree of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

Self-Validating Experimental Protocol: GC-EI-MS Analysis

To ensure absolute trustworthiness and reproducibility, the following protocol integrates continuous self-validation checks. This methodology is designed for an Agilent 7890B GC coupled with a 5977B MSD (or equivalent system).

Phase 1: System Validation & Autotune

• PFTBA Tuning (Critical Checkpoint): Before sample introduction, initiate a Standard Autotune using Perfluorotributylamine (PFTBA).

• Acceptance Criteria: The system must verify mass axis calibration at m/z 69.0, 219.0, and 502.0. Peak widths must be 0.60 ± 0.10 Da at Full Width Half Maximum (FWHM). Isotope ratios for m/z 70/69 must fall between 0.5–1.5%. Causality: If tuning fails, the electron multiplier or quadrupole is contaminated, which will artificially skew the relative abundances of the norbornane fragments. Do not proceed until resolved.

Phase 2: Sample Preparation

• Dilution: Dissolve 1.0 mg of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde in 1.0 mL of LC-MS grade Hexane to create a 1,000 ppm stock.

• Working Solution: Dilute to 10 ppm using Hexane.

• Internal Standard Addition: Spike the working solution with Phenanthrene- d10​ to a final concentration of 1 ppm. Causality: Phenanthrene- d10​ validates retention time stability and ionization efficiency across the run, ensuring that any signal suppression is mathematically correctable.

Phase 3: Chromatographic Separation

• Column: HP-5ms Ultra Inert (30 m length × 0.25 mm ID × 0.25 µm film thickness).

• Carrier Gas: High-purity Helium (99.999%) at a constant flow of 1.0 mL/min.

• Inlet Parameters: Temperature at 250°C. Injection volume: 1.0 µL. Mode: Split (10:1 ratio) to prevent column overloading by the highly lipophilic bicyclic core.

• Oven Program:

  • Initial: 60°C, hold for 1.0 min.

  • Ramp: 15°C/min to 280°C.

  • Final: Hold at 280°C for 5.0 min to bake out heavy contaminants.

Phase 4: Mass Spectrometry Acquisition

• Transfer Line: Maintained at 280°C to prevent cold-trapping of the analyte.

• Ion Source: EI mode at 70 eV. Source temperature set to 230°C. Quadrupole temperature at 150°C.

• Acquisition Mode: Full Scan ( m/z 35 to 400). Scan speed: 1,562 amu/sec.

• Post-Run Validation: Execute a pure Hexane blank injection immediately following the sample. Causality: Bicyclic compounds can exhibit severe carryover in the inlet liner. The blank must show an integrated peak area of <0.1% of the target analyte to validate the integrity of subsequent runs.

References

• Introductory note on the mass spectrum of cyclobutane Source: Doc Brown's Chemistry URL:[Link]

• Deuteration in a chromato-mass spectrometry inlet system in a study of fragmentation mechanisms of cyclobutane hydrocarbons Source: National Institute of Standards and Technology (NIST) URL:[Link]

• The mass spectrum and fragmentation mechanism of exo- and endo-norborneol Source: ResearchGate URL:[Link]

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An In-depth Technical Guide to the Material Safety Data Sheet and Toxicity Profile of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

Introduction: A Predictive Approach to a Novel Compound

2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde is a complex organic molecule for which specific safety and toxicological data is sparse. In the absence of direct evidence, a scientifically rigorous predictive analysis is essential for ensuring laboratory safety and guiding future toxicological studies. This guide synthesizes data from structurally related compounds and the well-documented reactivity of the aldehyde functional group to construct a plausible safety and toxicity profile. Our approach is grounded in the principles of chemical analogy and read-across, which are established methodologies in chemical risk assessment.

The core structure, bicyclo[2.2.1]heptane (also known as norbornane), is a bridged bicyclic hydrocarbon. While the hydrocarbon backbone itself is of relatively low toxicity, the introduction of a reactive aldehyde group at the 2-position, along with a cyclobutyl substituent, is expected to dominate the toxicological properties of the molecule. Aldehydes are a class of compounds known for their potential to cause irritation, sensitization, and other adverse health effects.

Chemical and Physical Properties (Predicted)

A comprehensive understanding of the physicochemical properties of a compound is fundamental to assessing its potential hazards and bioavailability. The following table summarizes the predicted properties of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde based on its structural components.

Property	Predicted Value/Information	Rationale and Implications
Molecular Formula	C₁₂H₁₈O	Derived from the chemical structure.
Molecular Weight	178.27 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid	Typical for aldehydes of this molecular weight.
Odor	Pungent, possibly fruity or green	Aldehydes often have characteristic odors.
Boiling Point	Estimated > 200 °C	Expected to be relatively high due to its molecular weight and structure.
Flash Point	Estimated > 80 °C	Combustible, but not highly flammable.
Water Solubility	Low	The hydrocarbon structure suggests poor solubility in water.[1]
Reactivity	The aldehyde group is susceptible to oxidation and polymerization. Incompatible with strong oxidizing agents, strong acids, and strong bases.[1]

Predicted Hazard Identification and GHS Classification

Based on the known hazards of aldehydes and bicyclic compounds, the following Globally Harmonized System (GHS) classifications are predicted for 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

Hazard Class	Predicted Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[2][3][4][5]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[2][5]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.[2][5]
Respiratory or Skin Sensitization	Category 1	H317: May cause an allergic skin reaction. (Potential)
Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation)	Category 3	H335: May cause respiratory irritation.[2][5][6]

Hazard Pictograms:

• GHS07 (Exclamation Mark): For acute toxicity, skin and eye irritation, and respiratory tract irritation.

Signal Word: Warning

Anticipated Toxicological Profile

The toxicity of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde is expected to be primarily driven by the reactivity of the aldehyde functional group.

4.1. Acute Toxicity: The compound is predicted to be harmful if swallowed.[2][3][4][5] Ingestion may lead to gastrointestinal irritation. While not anticipated to be a primary route of exposure in a laboratory setting, inhalation of vapors or aerosols may cause respiratory tract irritation.[2][5][6] Dermal absorption may also contribute to systemic toxicity.

4.2. Irritation and Sensitization: Direct contact with the skin is likely to cause irritation, characterized by redness, itching, and inflammation.[2][5] The compound is also expected to be a serious eye irritant, with the potential to cause significant but reversible damage.[2][5] Aldehydes are known skin sensitizers, and repeated or prolonged contact may lead to the development of allergic contact dermatitis.

4.3. Genotoxicity and Carcinogenicity: The genotoxic potential of this compound has not been determined. However, some aldehydes have been shown to be mutagenic. There is no data to suggest that this compound is carcinogenic.[6]

4.4. Reproductive and Developmental Toxicity: There is no available data on the reproductive or developmental toxicity of this compound. Some related compounds have been flagged for potential reproductive harm, but this is not a universal property of all bicyclic aldehydes.[1]

4.5. Predicted Mechanism of Toxicity: The toxicity of aldehydes is often attributed to their ability to react with endogenous macromolecules such as proteins and DNA. The electrophilic carbon atom of the aldehyde group can form covalent bonds with nucleophilic groups in these biomolecules, leading to cellular dysfunction and damage. This reactivity is also the basis for the irritant and sensitizing properties of many aldehydes.

Safe Handling and Emergency Protocols

Given the predicted hazard profile, stringent safety measures are essential when handling 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

5.1. Engineering Controls:

• Work with this compound should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[2]

• An eyewash station and safety shower should be readily accessible.[2]

5.2. Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.[2]

• Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[2][6]

• Respiratory Protection: If there is a risk of inhaling vapors or aerosols, a NIOSH-approved respirator with an organic vapor cartridge should be used.[6]

5.3. Handling and Storage:

• Avoid contact with skin, eyes, and clothing.[1]

• Keep away from heat, sparks, and open flames.[7]

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

• Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1]

5.4. First Aid Measures:

• In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][6]

• In case of skin contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[1][6]

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[2]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][6]

Experimental Workflow for Preliminary Risk Assessment

For a novel compound like 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde, a systematic approach to risk assessment is crucial. The following workflow outlines the key steps.

Caption: A stepwise workflow for the preliminary risk assessment of a novel chemical.

Environmental and Disposal Considerations

7.1. Environmental Fate: The low water solubility of this compound suggests that it is not likely to be mobile in the environment.[1] However, its ecotoxicity has not been determined. It is considered toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[1] It is crucial to prevent its release into drains and waterways.[6][7]

7.2. Disposal: Dispose of this chemical and its container in accordance with local, regional, and national regulations. It may be possible to incinerate the compound in a licensed facility.[6]

Conclusion

While direct toxicological data for 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde is not currently available, a predictive analysis based on its structural components provides a strong foundation for its safe handling and for guiding future research. The presence of the aldehyde functional group is the primary driver of its predicted hazards, which include skin and eye irritation, respiratory irritation, and potential for skin sensitization. All laboratory work with this compound should be conducted with appropriate engineering controls and personal protective equipment. Further in vitro and in vivo studies are necessary to definitively establish its toxicological profile.

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An In-depth Technical Guide to the Proposed Synthesis of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

Abstract

This technical guide outlines a proposed synthetic pathway for 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde, a novel bicyclic aldehyde with potential applications in fragrance, materials science, and as a complex building block in medicinal chemistry. Due to the absence of published literature on the direct synthesis of this specific molecule, this document provides a scientifically robust, proposed multi-step synthesis based on well-established and analogous chemical transformations. The proposed route commences with the synthesis of the key dienophile, α-cyclobutylacrolein, via a crossed aldol condensation. This is followed by a pivotal Diels-Alder reaction with cyclopentadiene to construct the core bicyclo[2.2.1]heptene framework. The synthesis culminates in the catalytic hydrogenation of the bicyclic olefin to yield the target saturated aldehyde. Each step is detailed with a comprehensive experimental protocol, mechanistic insights, and supporting literature references to ensure scientific integrity and practical applicability for researchers in organic synthesis and drug development.

Introduction and Strategic Rationale

The bicyclo[2.2.1]heptane (norbornane) skeleton is a rigid, bridged carbocyclic system that has garnered significant interest in various fields of chemistry. Its unique three-dimensional structure imparts specific physical and chemical properties to molecules containing this motif, making it a valuable scaffold in the design of new materials, fragrances, and therapeutic agents. The introduction of substituents onto this core allows for the fine-tuning of these properties.

This guide focuses on the synthesis of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde, a molecule for which a synthetic precedent has not yet been established in the chemical literature. The strategic challenge lies in the stereocontrolled installation of two vicinal substituents—a cyclobutyl group and a carbaldehyde group—at the C2 position of the norbornane framework.

Our proposed synthetic strategy is rooted in a retrosynthetic analysis that identifies the Diels-Alder reaction as the most efficient method for constructing the bicyclo[2.2.1]heptane core. This powerful [4+2] cycloaddition reaction offers a high degree of stereochemical control and is well-suited for the formation of complex cyclic systems.[1] The key disconnection in our retrosynthetic approach is the Diels-Alder reaction between cyclopentadiene (the diene) and a custom-synthesized dienophile, α-cyclobutylacrolein.

The proposed forward synthesis is therefore a three-stage process:

• Synthesis of the Dienophile: Preparation of α-cyclobutylacrolein via a crossed aldol condensation of cyclobutanecarboxaldehyde and formaldehyde.

• Diels-Alder Cycloaddition: Reaction of freshly prepared cyclopentadiene with α-cyclobutylacrolein to form 2-cyclobutylbicyclo[2.2.1]hept-5-ene-2-carbaldehyde.

• Saturation of the Bicyclic Core: Catalytic hydrogenation of the endocyclic double bond of the Diels-Alder adduct to afford the final product, 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

This approach is designed to be both convergent and efficient, leveraging well-understood and reliable chemical transformations to access a novel molecular architecture.

Proposed Synthetic Pathway Overview

The overall proposed synthetic route is depicted in the following scheme:

Figure 1: Proposed three-step synthesis of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

Detailed Experimental Protocols

Step 1: Synthesis of α-Cyclobutylacrolein via Crossed Aldol Condensation

The synthesis of the α-substituted acrolein dienophile is the crucial first step. A crossed aldol condensation between cyclobutanecarboxaldehyde and formaldehyde is proposed.[2][3] In this reaction, formaldehyde, which lacks α-hydrogens, can only act as the electrophile, while the enolate of cyclobutanecarboxaldehyde acts as the nucleophile. The initial β-hydroxy aldehyde adduct is expected to readily dehydrate under the reaction conditions to yield the desired α,β-unsaturated aldehyde.

Reaction Scheme:

Figure 2: Synthesis of α-cyclobutylacrolein.

Experimental Protocol:

• To a stirred solution of cyclobutanecarboxaldehyde (1.0 eq) in a mixture of methanol and water (1:1, v/v), add an aqueous solution of formaldehyde (37 wt. %, 1.2 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of sodium hydroxide (1.5 eq) in water, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Heat the reaction mixture to 50-60 °C for 2-3 hours to ensure complete dehydration of the aldol addition product.

• Cool the mixture to room temperature and neutralize with dilute hydrochloric acid.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford α-cyclobutylacrolein.

Causality and Experimental Choices:

• Base Catalyst: Sodium hydroxide is a common and effective base for promoting aldol condensations.[2]

• Solvent System: The methanol/water mixture ensures the solubility of both the organic and inorganic reactants.

• Temperature Control: Initial cooling is necessary to control the exothermic aldol addition reaction. Subsequent heating promotes the dehydration step to form the α,β-unsaturated product.[4]

• Stoichiometry: A slight excess of formaldehyde is used to ensure complete consumption of the more valuable cyclobutanecarboxaldehyde.

Step 2: Diels-Alder Reaction of Cyclopentadiene with α-Cyclobutylacrolein

The core bicyclo[2.2.1]heptene skeleton is constructed in this step via a [4+2] cycloaddition.[1][5] Cyclopentadiene is a highly reactive diene in Diels-Alder reactions.[6] It exists as a dimer (dicyclopentadiene) at room temperature and must be "cracked" back to the monomer by heating immediately before use.[7] The reaction with an α-substituted acrolein is expected to proceed readily, with a preference for the endo isomer due to secondary orbital interactions, especially under kinetic control (lower temperatures).[5]

Reaction Scheme:

Figure 3: Diels-Alder reaction to form the bicyclic core.

Experimental Protocol:

• Preparation of Cyclopentadiene: Place dicyclopentadiene in a distillation apparatus and heat to ~170 °C. Collect the cyclopentadiene monomer by distillation (b.p. 40-42 °C) in a receiver cooled in an ice bath. Use the freshly distilled cyclopentadiene immediately.[7]

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve α-cyclobutylacrolein (1.0 eq) in toluene.

• Add the freshly prepared cyclopentadiene (1.2 eq) to the solution.

• Heat the reaction mixture to 80 °C and stir for 6-12 hours. Monitor the reaction progress by TLC or GC analysis.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to separate the endo and exo isomers and remove any unreacted starting materials.

Causality and Experimental Choices:

• Freshly Cracked Cyclopentadiene: Using freshly prepared monomeric cyclopentadiene is critical for achieving a good yield, as it readily dimerizes back to dicyclopentadiene upon standing.[6]

• Solvent: Toluene is a suitable solvent for this reaction, allowing for the required reaction temperature.

• Temperature: A moderate temperature of 80 °C is chosen to promote the reaction at a reasonable rate without favoring the retro-Diels-Alder reaction, which can occur at higher temperatures.

• Stoichiometry: A slight excess of cyclopentadiene is used to drive the reaction to completion.

Step 3: Catalytic Hydrogenation of 2-Cyclobutylbicyclo[2.2.1]hept-5-ene-2-carbaldehyde

The final step is the saturation of the carbon-carbon double bond in the bicyclo[2.2.1]heptene ring to yield the target bicyclo[2.2.1]heptane derivative. Catalytic hydrogenation using palladium on carbon (Pd/C) is a standard and highly effective method for this transformation.[8][9] The hydrogenation is expected to occur from the less sterically hindered exo face of the bicyclic system.

Reaction Scheme:

Figure 4: Final hydrogenation step.

Experimental Protocol:

• Dissolve 2-cyclobutylbicyclo[2.2.1]hept-5-ene-2-carbaldehyde (1.0 eq) in ethanol in a hydrogenation flask.

• Add a catalytic amount of 10% palladium on carbon (5-10 mol %).

• Seal the flask and purge with hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or Parr apparatus) at room temperature for 12-24 hours, or until the reaction is complete as indicated by TLC or GC analysis.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with ethanol.

• Combine the filtrate and washings and remove the solvent under reduced pressure to yield the crude product.

• If necessary, purify the product by column chromatography or distillation to obtain pure 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

Causality and Experimental Choices:

• Catalyst: 10% Pd/C is a highly efficient and commonly used catalyst for the hydrogenation of alkenes.[8]

• Solvent: Ethanol is a good solvent for the substrate and does not interfere with the hydrogenation reaction.

• Hydrogen Pressure: Atmospheric pressure of hydrogen is typically sufficient for the hydrogenation of an unhindered double bond in a norbornene system.

• Filtration: Filtration through Celite is a standard procedure to safely and completely remove the pyrophoric palladium catalyst.

Summary and Outlook

This technical guide presents a logical and scientifically grounded three-step synthetic pathway for the preparation of the novel compound 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde. By leveraging the power of the aldol condensation, the Diels-Alder reaction, and catalytic hydrogenation, this proposed route offers a practical and efficient approach for accessing this unique molecular architecture. The detailed experimental protocols, based on analogous transformations reported in the literature, provide a solid foundation for researchers to undertake the synthesis of this and related compounds. The successful synthesis of this target molecule would provide a valuable new building block for further exploration in materials science, fragrance chemistry, and drug discovery.

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• Derivatives of bicyclo[2.2.1]heptane, method for their production, and traction fluid.

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• Exploiting the Ring Strain in Bicyclo[2.2.1]heptane Systems for the Stereoselective Preparation of Highly Functionalized Cyclopentene, Dihydrofuran, Pyrroline, and Pyrrolidine Scaffolds. Organic Letters, 2011 , 13, 6244-6247. [Link]

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Methodological & Application

Application Note: 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde as a Bulky Building Block in Complex Organic Synthesis

Executive Summary

The introduction of extreme steric bulk into pharmacophores is a foundational strategy in modern drug discovery for improving metabolic stability and enforcing bioactive conformations. 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (CAS: 1936125-36-8) [1] represents a premier, highly hindered aliphatic building block. Featuring a rigid norbornane (bicyclo[2.2.1]heptane) core, a quaternary C2 carbon, and an appended cyclobutyl ring, this aldehyde acts as an exceptional bioisostere for adamantyl or tert-butyl groups.

This technical guide details the mechanistic rationale for employing this specific scaffold and provides self-validating, causality-driven protocols to overcome the severe synthetic challenges associated with its extreme steric hindrance.

Mechanistic Insights: The Strategic Role of Extreme Steric Bulk

In medicinal chemistry, the spatial arrangement of a molecule dictates both its pharmacodynamics (target affinity) and pharmacokinetics (metabolic half-life). The 2-cyclobutylbicyclo[2.2.1]heptane scaffold provides two critical advantages:

• Cytochrome P450 (CYP) Shielding : The quaternary nature of the C2 center eliminates abstractable α -protons. Furthermore, the massive steric umbrella provided by the rigid norbornane and cyclobutyl rings physically excludes the adjacent functional groups from the catalytic heme iron of CYP450 enzymes, drastically reducing oxidative clearance.

• Conformational Locking : When this aldehyde is converted into an amine or ether, the severe steric clash restricts rotation around the newly formed C-N or C-O bond. This entropic pre-organization locks the attached pharmacophore into a specific 3D vector, often resulting in a logarithmic increase in target binding affinity.

Logical pathway of how the norbornane-cyclobutyl scaffold's steric bulk improves PK/PD profiles.

Synthetic Challenges & Causality-Driven Solutions

The very steric bulk that makes 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde valuable also makes it notoriously difficult to functionalize. The formyl group is buried within the steric shadow of the bicyclic system.

Standard direct reductive amination protocols—such as those utilizing in 1,2-dichloroethane[2]—typically fail, yielding <10% of the desired amine. The bulky triacetoxyborohydride complex cannot navigate the restricted Bürgi-Dunitz trajectory required to attack the shielded intermediate iminium ion.

The Solution: To overcome this, a stepwise, Lewis acid-mediated approach is required. By utilizing [3], the titanium center acts dually as a strong Lewis acid (lowering the LUMO of the shielded carbonyl) and an irreversible water scavenger (driving the equilibrium entirely to the imine). Subsequent reduction requires a small, highly reactive hydride source like Sodium Borohydride (NaBH4)[4].

Quantitative Method Comparison

The following table summarizes the quantitative performance of various reductive amination conditions when coupling 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde with a standard primary amine (e.g., benzylamine).

Method	Reagents	Solvent	Time (h)	Conversion (%)	Isolated Yield (%)	Primary Impurity
Direct (Standard)	NaBH(OAc)3 (1.5 eq)	DCE	24	< 10%	N/A	Unreacted Aldehyde
Direct (Acidic)	NaBH3CN, AcOH (2.0 eq)	MeOH	24	25%	15%	Alcohol (Over-reduction)
Indirect (Lewis Acid)	1. Ti(OiPr)4 (2.0 eq)2. NaBH4 (1.5 eq)	THF / EtOH	4	> 95%	88%	Trace Amine

Self-Validating Experimental Protocols

Protocol A: Titanium-Mediated Reductive Amination

This protocol is engineered to prevent premature reduction and ensure high yields through mandatory self-validation checkpoints.

Self-validating workflow for Titanium-mediated reductive amination of highly hindered aldehydes.

Step-by-Step Methodology:

• Imine Formation : In an oven-dried flask under N2, dissolve 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (1.0 eq) and the desired amine (1.1 eq) in anhydrous THF (0.5 M). Add Ti(OiPr)4 (2.0 eq) dropwise. Stir at room temperature for 2–4 hours.

  • Causality: THF is preferred over neat conditions for solid amines to ensure homogeneity. Ti(OiPr)4 forces the thermodynamically unfavorable imine formation.

• Self-Validation Checkpoint (Critical) : Withdraw a 5 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Why not TLC? The highly lipophilic, hindered imine will rapidly hydrolyze back to the aldehyde on acidic silica gel, yielding a false negative. Proceed to Step 3 only when LC-MS confirms >95% consumption of the aldehyde.

• Reduction : Cool the reaction to 0 °C. Add NaBH4 (1.5 eq) as a suspension in absolute ethanol. Allow the reaction to warm to room temperature and stir for 2 hours.

  • Causality: The small steric profile of the BH4⁻ anion allows it to penetrate the norbornane-cyclobutyl shielding that blocks larger borohydrides.

• Quench & Isolation : Add 1M aqueous NaOH (3.0 eq relative to Ti) dropwise and stir vigorously for 30 minutes.

  • Self-Validation Checkpoint: The reaction must transition from a yellow homogeneous solution to a thick, white suspension.

  • Causality: NaOH hydrolyzes the titanium species into an insoluble, granular TiO2 precipitate. Using water or mild acid creates a gelatinous emulsion that traps the product and clogs filters.

• Filtration : Filter the white suspension through a pad of Celite, washing thoroughly with EtOAc. Concentrate the filtrate to yield the crude hindered amine, which can be purified via standard flash chromatography.

Protocol B: Horner-Wadsworth-Emmons (HWE) Olefination for Chain Extension

Standard Wittig ylides (e.g., Ph3P=CHCO2Et) are often too bulky to react efficiently with this aldehyde. The HWE olefination utilizes a smaller, more nucleophilic phosphonate carbanion.

Step-by-Step Methodology:

• Ylide Generation : Suspend NaH (60% dispersion in mineral oil, 1.5 eq) in anhydrous THF at 0 °C. Add triethyl phosphonoacetate (TEPA, 1.5 eq) dropwise. Stir until hydrogen evolution ceases and the solution becomes clear (approx. 30 mins).

• Coupling : Add 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (1.0 eq) dropwise. Heat the reaction to 50 °C for 4 hours.

  • Causality: Elevated temperature is required to overcome the steric barrier of the quaternary C2 center during the formation of the oxaphosphetane intermediate.

• Self-Validation Checkpoint : Monitor the reaction via LC-MS equipped with a Diode Array Detector (DAD).

  • Causality: The starting aliphatic aldehyde is UV-inactive. The successful formation of the α,β -unsaturated ester product will trigger a strong new UV absorbance band at 220–240 nm. This provides instantaneous, visual confirmation of successful olefination without relying solely on mass detection.

• Workup : Quench with saturated aqueous NH4Cl, extract with EtOAc, dry over Na2SO4, and concentrate. The byproduct (diethyl sodium phosphate) is highly water-soluble and is completely removed during the aqueous wash, unlike the stubborn triphenylphosphine oxide byproduct of a standard Wittig reaction.

References

• Title : Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source : The Journal of Organic Chemistry (1996) URL :[Link]

• Title : An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride Source : The Journal of Organic Chemistry (1990) URL :[Link]

• Title : Bicyclo[2.2.1]heptane-2-carbaldehyde (Base Scaffold Reference) Source : National Center for Biotechnology Information (PubChem) URL :[Link]

Sources

• 1. CAS:1510939-61-3, Bicyclo[3.1.0]hexane-6-carbaldehyde-毕得医药 [bidepharm.com]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Wittig Olefination of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

Introduction: Navigating the Olefination of Sterically Demanding Bicyclic Aldehydes

The Wittig reaction stands as a cornerstone of synthetic organic chemistry, prized for its reliability in constructing carbon-carbon double bonds from carbonyl compounds.[1][2] This protocol provides a robust method for converting aldehydes and ketones into alkenes with high regioselectivity, as the double bond forms precisely where the carbonyl group was located.[2] However, the stereochemical outcome and overall efficiency of the Wittig reaction can be significantly influenced by the steric and electronic nature of both the carbonyl compound and the phosphorus ylide.

This application note provides a detailed guide for the successful Wittig olefination of a sterically hindered substrate, 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde. The bicyclo[2.2.1]heptane (norbornane) framework is a rigid and sterically demanding scaffold frequently encountered in natural products and pharmaceutical agents.[3] The presence of a bulky cyclobutyl group at the 2-position further exacerbates the steric hindrance around the aldehyde functionality. This guide will address these challenges by providing detailed protocols for the synthesis of the starting aldehyde, the subsequent Wittig reaction under various conditions to control stereoselectivity, and effective purification strategies to isolate the desired alkene product.

Part 1: Synthesis of the Starting Material: 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

The synthesis of the title aldehyde can be efficiently achieved through a Diels-Alder reaction between cyclopentadiene and 2-cyclobutylacrolein. The Diels-Alder reaction is a powerful tool for the formation of six-membered rings and is particularly well-suited for constructing the bicyclo[2.2.1]heptane skeleton.[4][5]

Protocol 1: Diels-Alder Cycloaddition

This protocol outlines the synthesis of 2-Cyclobutylbicyclo[2.2.1]hept-5-ene-2-carbaldehyde, the unsaturated precursor to the target aldehyde.

Materials:

• Freshly cracked cyclopentadiene

• 2-Cyclobutylacrolein

• Anhydrous toluene

• Lewis acid catalyst (e.g., NbCl₅, optional for improved endo/exo selectivity)[6]

• Drying agent (e.g., anhydrous MgSO₄)

• Rotary evaporator

• Standard glassware for inert atmosphere reactions

Procedure:

• Preparation of Dienophile Solution: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-cyclobutylacrolein (1.0 eq) in anhydrous toluene.

• Diels-Alder Reaction: Cool the solution to 0 °C. Slowly add freshly cracked cyclopentadiene (1.2 eq) to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product, a mixture of endo and exo isomers of 2-Cyclobutylbicyclo[2.2.1]hept-5-ene-2-carbaldehyde, can be purified by flash column chromatography on silica gel.

Protocol 2: Hydrogenation of the Alkene

To obtain the saturated bicyclo[2.2.1]heptane framework, the alkene functionality in the Diels-Alder adduct is reduced via catalytic hydrogenation.

Materials:

• 2-Cyclobutylbicyclo[2.2.1]hept-5-ene-2-carbaldehyde

• 10% Palladium on carbon (Pd/C)

• Ethyl acetate or ethanol

• Hydrogen gas supply

• Parr hydrogenation apparatus or a balloon hydrogenation setup

Procedure:

• Reaction Setup: Dissolve the unsaturated aldehyde (1.0 eq) in ethyl acetate or ethanol in a suitable hydrogenation vessel.

• Catalyst Addition: Carefully add 10% Pd/C (5-10 mol%) to the solution.

• Hydrogenation: Subject the mixture to a hydrogen atmosphere (typically 1-3 atm) and stir vigorously until the reaction is complete (as monitored by TLC or ¹H NMR).

• Filtration and Concentration: Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent. Concentrate the filtrate under reduced pressure to yield 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

Part 2: The Wittig Olefination: Protocols and Mechanistic Considerations

The Wittig reaction proceeds through the nucleophilic attack of a phosphorus ylide on the carbonyl carbon of an aldehyde or ketone. This forms a betaine intermediate which collapses to an oxaphosphetane, subsequently decomposing to the desired alkene and triphenylphosphine oxide.[2] The stereochemical outcome of the reaction is largely dependent on the nature of the ylide.

Ylide Preparation: The Foundation of the Wittig Reaction

The phosphorus ylide is typically prepared by treating a phosphonium salt with a strong base. The choice of base is critical and often dictates the reactivity of the resulting ylide. For non-stabilized ylides, strong bases such as n-butyllithium (n-BuLi) or sodium hydride (NaH) are required.[7]

dot

Caption: General scheme for phosphorus ylide preparation.

Protocol 3: Standard Wittig Olefination for (Z)-Alkene Synthesis (Unstabilized Ylide)

This protocol is designed for the synthesis of the (Z)-alkene using a non-stabilized ylide, which typically favors the formation of the cis-isomer.[1]

Materials:

• Alkyltriphenylphosphonium salt (e.g., ethyltriphenylphosphonium bromide for the synthesis of the propenyl derivative) (1.1 eq)

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (1.05 eq)

• 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (1.0 eq)

• Standard glassware for inert atmosphere reactions

Procedure:

• Ylide Generation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere, suspend the alkyltriphenylphosphonium salt in anhydrous THF. Cool the suspension to 0 °C and slowly add n-BuLi. A color change (often to deep red or orange) indicates the formation of the ylide.[8] Stir the mixture at 0 °C for 30 minutes.

• Reaction with Aldehyde: Cool the ylide solution to -78 °C. Slowly add a solution of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde in anhydrous THF via a syringe or dropping funnel.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir overnight. Monitor the reaction by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the mixture with diethyl ether (3 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product will be a mixture of the desired alkene and triphenylphosphine oxide.

Protocol 4: The Schlosser Modification for (E)-Alkene Synthesis

For the selective synthesis of the (E)-alkene from a non-stabilized ylide, the Schlosser modification is employed.[9][10] This method involves the in-situ generation of a β-oxido phosphonium ylide, which is then protonated to favor the thermodynamically more stable trans-alkene.[8][9]

Materials:

• Alkyltriphenylphosphonium salt (1.1 eq)

• Anhydrous THF

• n-Butyllithium (n-BuLi) in hexanes (2.1 eq)

• 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (1.0 eq)

• tert-Butanol (2.0 eq)

Procedure:

• Ylide Generation: Prepare the ylide as described in Protocol 3.

• Betaine Formation: At -78 °C, slowly add the aldehyde solution to the ylide. Stir for 1 hour at this temperature to form the lithium-betaine adduct.

• β-Oxido Ylide Formation: Add a second equivalent of n-BuLi at -78 °C and stir for an additional hour.

• Protonation: Slowly add a pre-cooled solution of tert-butanol in THF.

• Warming and Work-up: Allow the reaction to warm to room temperature and then perform an aqueous work-up as described in Protocol 3.

dot

Caption: Experimental workflow for the Wittig olefination.

Part 3: Purification Strategies: Isolating the Alkene

A significant challenge in the purification of Wittig reaction products is the removal of the triphenylphosphine oxide (TPPO) byproduct.[11] TPPO is a polar, crystalline solid that can often co-elute with the desired product during chromatography.

Table 1: Comparison of Purification Methods for TPPO Removal

Method	Principle	Advantages	Disadvantages
Flash Column Chromatography	Separation based on polarity.	Generally effective for a wide range of products.	Can be time-consuming and require large volumes of solvent. TPPO may streak on the column.
Precipitation/Crystallization	Low solubility of TPPO in non-polar solvents.[11][12]	Simple, scalable, and can be highly effective if the product is soluble in non-polar solvents.	Product may co-precipitate if it has low solubility in the chosen solvent.
Metal Salt Complexation	Formation of an insoluble TPPO-metal salt complex (e.g., with ZnCl₂ or MgCl₂).[13][14]	Effective for products that are soluble in polar solvents where TPPO is also soluble.	Requires an additional step to remove the metal salt from the product.
Chemical Conversion	Reaction of TPPO with an agent like oxalyl chloride to form an insoluble phosphonium salt.	Can be very efficient.	Introduces additional reagents that need to be removed.

Protocol 5: Purification by Precipitation

Given the likely non-polar nature of the alkene product, purification by precipitation of TPPO is an attractive and efficient method.

Materials:

• Crude reaction mixture

• A non-polar solvent (e.g., hexanes or a mixture of diethyl ether and hexanes)

• Filtration apparatus

Procedure:

• Concentration: Concentrate the crude reaction mixture to a thick oil or solid.

• Trituration: Add a minimal amount of a non-polar solvent (e.g., 1:4 diethyl ether/hexanes) to the crude residue.

• Precipitation: Vigorously stir or sonicate the mixture. The TPPO should precipitate as a white solid.

• Filtration: Filter the mixture through a plug of silica gel, washing with the non-polar solvent. The desired alkene will be in the filtrate.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the purified alkene.

Conclusion

The Wittig olefination of the sterically hindered 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde presents a tractable synthetic challenge that can be overcome with careful consideration of reaction conditions and purification strategies. The protocols detailed in this application note provide a comprehensive guide for researchers to successfully synthesize and isolate the desired alkene products. By understanding the underlying mechanistic principles and the influence of steric factors, chemists can effectively apply the Wittig reaction to a wide range of complex and sterically demanding substrates in their pursuit of novel molecular architectures.

References

• Chemistry LibreTexts. (2023, January 22). Wittig Reaction. [Link]

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. (n.d.). ACS Publications. [Link]

• Wikipedia. (2024). Wittig reaction. [Link]

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry, 82(19), 9931–9936. [Link]

• Wittig Reaction - Common Conditions. (n.d.). Organic Chemistry Data. [Link]

• JoVE. (2025, May 22). Aldehydes and Ketones to Alkenes: Wittig Reaction Overview. [Link]

• Schlosser Modification. (n.d.). Organic Chemistry Portal. [Link]

• Removing Triphenylphosphine Oxide. (n.d.). University of Rochester. [Link]

• Myers, A. G. (n.d.). Stereoselective Olefination Reactions: The Wittig Reaction. Harvard University. [Link]

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry, 82(19), 9931–9936. [Link]

• Hodgson, D. M., & Arif, T. (2010). Convergent Synthesis of Trisubstituted Z-Allylic Esters by Wittig−Schlosser Reaction. Organic Letters, 12(18), 4204–4207. [Link]

• Chemistry LibreTexts. (2023, August 8). 13.3.3: Alkenes from Aldehydes and Ketones - Wittig Reaction. [Link]

• 14. The Diels-Alder Reaction. (n.d.). University of Missouri-St. Louis. [Link]

• Zukerman-Schpector, J., et al. (2002). Diels-Alder reactions of 2-cycloenones 1 -6 with cyclopentadiene catalyzed by NbCl 5. Journal of the Brazilian Chemical Society, 13(1), 84-88. [Link]

• The Diels-Alder Reaction. (n.d.). University of Colorado Boulder. [Link]

• Krenske, E. H., & Houk, K. N. (2020). Click Chemistry with Cyclopentadiene. Accounts of chemical research, 53(6), 1215–1226. [Link]

• G. F. de Macedo, H., et al. (2005). 2-Chlorobicyclo[2.2.1]hept-5-ene-2-carboxamide and 2-chlorobicyclo[2.2.1]heptane-2-carboxamide: resolution of enantiomers, determination of the absolute configuration and correlation with the absolute configuration of bicyclo[2.2.1]hept-5-en-2-one and bicyclo[2.2.1]heptan-2-one. Tetrahedron: Asymmetry, 16(24), 4069-4076. [Link]

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• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. jove.com [jove.com]
• 3. ir-library.ku.ac.ke [ir-library.ku.ac.ke]
• 4. community.wvu.edu [community.wvu.edu]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Schlosser Modification [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.rochester.edu [chem.rochester.edu]
• 13. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents – WEIX RESEARCH GROUP – UW–Madison [weixgroup.chem.wisc.edu]
• 14. pubs.acs.org [pubs.acs.org]

Application Note: 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde in "Escape from Flatland" Drug Discovery

Subtitle: Utilizing Highly Hindered sp³-Rich Scaffolds for Enhanced Metabolic Stability and 3D Pharmacophore Design Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Scientific Rationale: The "Escape from Flatland" Paradigm

For decades, high-throughput synthetic practices in medicinal chemistry heavily favored sp²-sp² cross-coupling reactions, resulting in screening libraries dominated by flat, achiral, aromatic compounds. While synthetically accessible, these planar molecules often suffer from poor aqueous solubility, high off-target toxicity, and susceptibility to rapid oxidative metabolism by Cytochrome P450 (CYP450) enzymes.

In 2009, Lovering et al. introduced the "Escape from Flatland" concept, demonstrating a statistically significant correlation between the fraction of sp³-hybridized carbons ( Fsp3​ ) in a molecule and its likelihood of progressing from discovery to clinical approval [1]. Increasing the 3D complexity of a pharmacophore not only improves solubility but also enhances receptor-ligand complementarity [3].

The Role of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

As the field has evolved, medicinal chemists have moved beyond simple aliphatic chains to rigid, 3D saturated bridged bicyclic systems as bioisosteres for benzene rings [2]. 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde represents a pinnacle of this design strategy.

This specific building block combines a bicyclo[2.2.1]heptane (norbornane) core with a cyclobutyl ring at the α -position relative to the aldehyde. This creates an exceptionally sterically hindered, 100% sp³-hybridized aliphatic environment ( Fsp3​=1.0 excluding the transient carbonyl). When utilized in late-stage functionalization (e.g., reductive amination), it generates heavily shielded amines. The steric bulk physically blocks the approach of metabolic enzymes (like monoamine oxidases and CYPs), preventing N-dealkylation and α -oxidation, thereby drastically increasing the half-life ( t1/2​ ) of the resulting drug candidate.

Diagram 1: Logical pathway for optimizing ADME properties using sterically hindered sp³-rich bioisosteres.

Physicochemical & ADME Profiling

To illustrate the profound impact of incorporating the 2-cyclobutylbicyclo[2.2.1]heptane scaffold, Table 1 compares the properties of a standard planar benzylamine derivative against its 3D sp³-rich counterpart synthesized from this specific aldehyde.

Table 1: Comparative ADME and Physicochemical Data

Property / Metric	Standard Benzylamine Derivative	2-Cyclobutylbicyclo[2.2.1]heptane Derivative
Fraction sp³ ( Fsp3​ )	0.14	1.00
Pharmacophore Geometry	Planar (Flat)	Spherical / Bridged 3D
CYP450 Liability	High (Prone to aromatic oxidation)	Low (Sterically shielded sp³ core)
Intrinsic Clearance ( CLint​ )	> 150 µL/min/mg (Rapid clearance)	< 20 µL/min/mg (Highly stable)
Aqueous Solubility (Kinetic)	~50 µg/mL	> 200 µg/mL
N-Dealkylation Risk	High (Exposed α -protons)	Negligible ( α -quaternary center)

Data synthesis based on established match-pair analyses of bridged bicyclic systems replacing monosubstituted benzenes [2].

Application Workflow: Reductive Amination of Sterically Hindered Aldehydes

Mechanistic Insights & Causality

Converting 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde into a functional amine via standard reductive amination (e.g., mixing the aldehyde, amine, and NaBH(OAc)3​ simultaneously in dichloroethane) will almost certainly fail. The severe steric hindrance at the α -quaternary center drastically slows down the initial nucleophilic attack of the amine. If the reducing agent is present from the start, it will rapidly reduce the unreacted aldehyde to the corresponding primary alcohol, destroying the starting material.

The Solution: A strictly stepwise, Lewis acid-mediated approach is required. Titanium(IV) isopropoxide ( Ti(OiPr)4​ ) acts as a powerful water scavenger and Lewis acid, coordinating to the carbonyl oxygen to force the formation of the transient imine. Only after the imine is fully formed and validated should a small, highly reactive hydride source (like NaBH4​ ) be introduced.

Step-by-Step Protocol: Synthesis of Hindered Amines

Step 1: Imine Condensation (Lewis Acid Mediated)

• In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (1.0 equiv, 1.0 mmol) and the desired primary amine (1.2 equiv, 1.2 mmol) in anhydrous THF (5.0 mL).

• Dropwise, add Titanium(IV) isopropoxide ( Ti(OiPr)4​ ) (2.0 equiv, 2.0 mmol) via syringe.

• Stir the reaction mixture at room temperature for 12–18 hours. Causality: The extended time and strong Lewis acid are mandatory to overcome the activation energy barrier imposed by the cyclobutyl and bicyclic steric bulk.

Step 2: In-Process Validation (Self-Validating System)

• Withdraw a 10 µL aliquot of the reaction mixture.

• Quench into 200 µL of LC-MS grade Methanol and analyze via LC-MS.

• Decision Gate: Do not proceed to Step 3 until the starting aldehyde mass is depleted and the [M+H]+ peak corresponding to the imine (or its methanol adduct) is the dominant species.

Step 3: Selective Reduction

• Cool the reaction flask to 0 °C using an ice bath.

• Add absolute ethanol (5.0 mL) to the mixture, followed by the careful, portion-wise addition of Sodium Borohydride ( NaBH4​ ) (1.5 equiv, 1.5 mmol).

• Causality: NaBH4​ is utilized here instead of the bulkier NaBH(OAc)3​ because the hydride must navigate past the massive steric shielding of the Ti-complexed α -quaternary center.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

Step 4: Quench and Titanium Removal

• Quench the reaction by adding 1M aqueous NaOH (5.0 mL) and stir vigorously for 30 minutes.

• Causality: Titanium salts will form an unfilterable, gelatinous emulsion with plain water. The strong base forces the precipitation of granular, filterable titanium dioxide ( TiO2​ ).

• Filter the resulting white suspension through a pad of Celite, washing the filter cake thoroughly with Ethyl Acetate (3 × 15 mL).

Step 5: Purification

• Separate the organic layer from the filtrate, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purify the crude hindered amine via flash column chromatography (Silica gel, typically using a gradient of Hexanes/EtOAc with 1% Triethylamine to prevent streaking of the basic amine).

Diagram 2: Step-by-step experimental workflow for the reductive amination of sterically hindered aldehydes.

Conclusion

The integration of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde into medicinal chemistry pipelines epitomizes the modern "Escape from Flatland" strategy. By deliberately introducing extreme steric hindrance and maximizing Fsp3​ content, drug developers can systematically engineer out metabolic liabilities (like CYP-mediated oxidation) while simultaneously improving the solubility and 3D topological diversity of their compound libraries. When handled with the appropriate Lewis acid-mediated synthetic protocols, this building block is an invaluable tool for generating next-generation, highly stable pharmacophores.

References

• Title: Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Beyond Bioisosteres: Impact of Replacing a Benzene Ring with sp³-Rich Three-Dimensional Saturated Bridged Bicyclic Match Pairs on Biotransformation, Metabolic Stability, and Other ADME Profiles Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Escaping from Flatland: Substituted Bridged Pyrrolidine Fragments with Inherent Three-Dimensional Character Source: ACS Medicinal Chemistry Letters URL: [Link]

Application Note: Grignard Addition to Highly Hindered Aldehydes: The Case of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

Executive Summary

The synthesis of complex, sterically congested secondary alcohols is a critical operation in modern drug discovery, particularly in the development of rigid scaffolds like IDO/TDO inhibitors[1]. The reaction between a Grignard reagent and 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde presents a unique synthetic challenge. The target electrophile features a rigid norbornane framework and a highly congested quaternary C2 center. This Application Note provides a comprehensive, self-validating protocol for executing this transformation, analyzing the mechanistic causality behind competing side reactions, and establishing optimized parameters to maximize the yield of the desired 1,2-addition product.

Structural Analysis & Mechanistic Causality

To successfully execute this reaction, one must first understand the structural constraints of the substrate. 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde possesses a formyl group attached to a C2 carbon that is also bonded to a cyclobutyl ring and the norbornane bridgehead/methylene carbons.

This architecture dictates the reaction pathway through three primary mechanistic rules:

• Suppression of Enolization: A common side reaction of Grignard reagents with hindered carbonyls is their action as a base, which deprotonates the α-carbon to yield an enolate intermediate[2]. Because the C2 position in our substrate is quaternary, there are zero α-protons . Enolization is structurally impossible.

• Vulnerability to β-Hydride Reduction: While the reaction is generally thought to proceed through a nucleophilic addition mechanism, sterically hindered substrates face high activation barriers for direct attack[2]. If the chosen Grignard reagent possesses β-hydrogens (e.g., isopropylmagnesium bromide), the reagent will act as a reducing agent. A hydride is delivered from the β-carbon of the Grignard reagent to the carbonyl carbon via a cyclic six-membered transition state, yielding a primary alcohol byproduct[2].

• Single Electron Transfer (SET): When extreme steric bulk prevents both 1,2-addition and the 6-membered reduction transition state, the reaction may pivot to an SET mechanism, generating radical intermediates that lead to pinacol coupling or premature quenching[2].

Fig 1. Mechanistic divergence in Grignard addition to hindered aldehydes.

Predictive Modeling of Reaction Pathways

The choice of Grignard reagent dictates the dominant mechanistic pathway. Aldehydes typically undergo nucleophilic addition with Grignard reagents to form secondary alcohols[3], but the steric bulk of the norbornyl-cyclobutyl system skews this standard behavior.

Table 1: Predictive Outcomes Based on Grignard Reagent Selection

Grignard Reagent (RMgX)	β-Hydrogens	Steric Profile	Primary Reaction Pathway	Expected Major Product	Est. Target Yield
Methylmagnesium bromide	0	Minimal	1,2-Nucleophilic Addition	1-(2-Cyclobutylbicyclo[2.2.1]heptan-2-yl)ethanol	> 85%
Ethylmagnesium bromide	3	Moderate	Mixed (Addition / Reduction)	1-(2-Cyclobutylbicyclo[2.2.1]heptan-2-yl)propan-1-ol	40 - 60%
Isopropylmagnesium bromide	6	High	β-Hydride Reduction	(2-Cyclobutylbicyclo[2.2.1]heptan-2-yl)methanol	< 20%
Phenylmagnesium bromide	0	High (Planar)	1,2-Nucleophilic Addition	(2-Cyclobutylbicyclo[2.2.1]heptan-2-yl)(phenyl)methanol	70 - 80%
tert-Butylmagnesium chloride	9	Extreme	SET / Reduction	Pinacol dimers / Primary Alcohol	< 5%

Data Interpretation: To maximize the yield of the secondary alcohol, Grignard reagents lacking β-hydrogens (e.g., Methyl, Phenyl) must be prioritized. If a bulky alkyl group with β-hydrogens is required, the protocol must be modified (e.g., transmetalation to organocerium using anhydrous CeCl₃) to suppress the reduction pathway.

Experimental Workflow & Validated Protocol

The following protocol is optimized for the addition of a standard, non-reducing Grignard reagent (e.g., MeMgBr) to 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

Fig 2. Step-by-step workflow for the Grignard addition under inert conditions.

Step-by-Step Methodology

Step 1: System Preparation (Self-Validating Step)

• Flame-dry a 50 mL two-neck round-bottom flask under a continuous stream of Argon.

• Charge the flask with 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (1.0 equiv, e.g., 5.0 mmol).

• Dissolve the aldehyde in anhydrous Tetrahydrofuran (THF) (0.2 M concentration, 25 mL).

• Causality Check: THF is preferred over diethyl ether for highly hindered substrates because its superior solvating power stabilizes the Mg²⁺ coordination complex, slightly elongating the C=O bond and increasing electrophilicity[4].

• Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C.

Step 2: Nucleophilic Addition

• Load a gas-tight syringe with the Grignard reagent (1.5 equiv, e.g., 3.0 M MeMgBr in diethyl ether).

• Add the Grignard reagent dropwise over 15 minutes down the inner wall of the flask.

• Trustworthiness Check: Monitor the internal temperature. The acid-base complexation of Mg²⁺ to the carbonyl oxygen is highly exothermic[4]. Rapid addition will cause local temperature spikes, promoting unwanted SET pathways.

Step 3: Reaction Propagation

• Stir the reaction mixture at -78 °C for 2 hours.

• Remove the dry ice bath and allow the reaction to slowly warm to 0 °C over 1 hour.

• Causality Check: The initial low temperature controls the exothermic coordination. Warming to 0 °C provides the necessary thermal energy to overcome the severe steric activation barrier of the quaternary C2 center, driving the 1,2-addition forward.

Step 4: Quenching and Workup

• Re-cool the mixture to 0 °C.

• Quench the reaction carefully by the dropwise addition of saturated aqueous NH₄Cl (10 mL).

• Causality Check: An alkoxide ion intermediate is formed which becomes an alcohol with subsequent protonation with an acid[4]. NH₄Cl provides a mild proton source. Avoid strong acids (like HCl) as the highly substituted norbornyl system is prone to carbocation-mediated Wagner-Meerwein rearrangements under strongly acidic conditions.

• Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 5: Analytical Validation & Purification

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• NMR Validation: Analyze the ¹H NMR spectrum of the product. For norbornyl-derived aldehydes, the starting aldehydic proton typically appears far downfield between 9.5 and 9.8 ppm[5].

• Self-Validation: A successful reaction is confirmed by the complete disappearance of the 9.5–9.8 ppm peak and the emergence of a new multiplet corresponding to the secondary carbinol proton (CH-OH) around 3.5–4.2 ppm.

References

• Grignard Reaction Organic Chemistry Portal URL:[Link]

• Reactions of Grignard Reagents Master Organic Chemistry URL:[Link]

• 19.8: Nucleophilic Addition of Hydride and Grignard Reagents- Alcohol Formation Chemistry LibreTexts URL:[Link]

• WO2016161960A1 - NOVEL 5 OR 8-SUBSTITUTED IMIDAZO [1, 5-a] PYRIDINES AS INDOLEAMINE AND/OR TRYPTOPHANE 2, 3-DIOXYGENASES Google Patents URL

Sources

• 1. WO2016161960A1 - NOVEL 5 OR 8-SUBSTITUTED IMIDAZO [1, 5-a] PYRIDINES AS INDOLEAMINE AND/OR TRYPTOPHANE 2, 3-DIOXYGENASES - Google Patents [patents.google.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. 10.7 Nucleophilic Addition of Hydride and Grignard Reagents: Alcohol Formation – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 5-Norbornene-2-carboxaldehyde | 5453-80-5 | Benchchem [benchchem.com]

Troubleshooting & Optimization

Technical Support Center: Navigating Steric Hindrance in Nucleophilic Additions to 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

Welcome to the technical support hub for researchers, scientists, and drug development professionals grappling with the unique challenges presented by 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde. This guide provides troubleshooting protocols and frequently asked questions (FAQs) to help you overcome the significant steric hindrance inherent in this complex bicyclic aldehyde and achieve successful nucleophilic additions.

The Challenge: A Tale of Two Steric Impediments

The primary difficulty in performing nucleophilic additions to 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde arises from severe steric congestion around the carbonyl group. This hindrance is twofold:

• The Bicyclic [2.2.1]heptane Core: This rigid, strained ring system inherently shields one face of the carbonyl. The endo face is particularly hindered by the C7 methylene bridge.[1]

• The 2-Cyclobutyl Substituent: This bulky group further obstructs the trajectory of incoming nucleophiles, regardless of whether the aldehyde is in the exo or endo position.

These combined steric factors can lead to low reaction yields, sluggish reaction rates, or complete failure of the reaction under standard conditions.[2] This guide will explore strategies to mitigate these effects and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde is not proceeding. What is the likely cause?

A1: The most probable cause is the severe steric hindrance preventing the nucleophilic attack of the Grignard reagent.[2] Additionally, if your substrate has any enolizable protons, the Grignard reagent may act as a base, leading to deprotonation and enolate formation rather than addition.

Q2: I'm observing poor diastereoselectivity in my addition reactions. How can I improve this?

A2: Poor diastereoselectivity is often a consequence of the subtle balance between steric and electronic effects. The facial selectivity of the nucleophilic attack is governed by stereochemical models such as the Felkin-Ahn and Cram models.[3][4] To improve diastereoselectivity, you may need to employ strategies that favor one model over the other, such as using chelating metals or bulkier reagents.[5]

Q3: Are there alternative nucleophilic reagents that are more effective for such a hindered aldehyde?

A3: Yes, organocerium reagents, generated in situ from organolithiums or Grignards and cerium(III) chloride, are often more effective.[6][7] These reagents are highly nucleophilic but significantly less basic than their parent organometallics, which suppresses side reactions like enolization. Their high oxophilicity also enhances their reactivity towards the carbonyl group.[6]

Q4: Can I use Lewis acids to activate the aldehyde?

A4: The use of Lewis acids can be a double-edged sword. While a Lewis acid can increase the electrophilicity of the carbonyl carbon, it can also coordinate to other Lewis basic sites in your molecule, potentially leading to undesired side reactions.[2] For substrates with nearby heteroatoms that can act as chelating groups, certain Lewis acids like TiCl₄ or ZnBr₂ can enforce a specific conformation and improve diastereoselectivity through a Cram-chelate model.[5][8]

Troubleshooting Guides & Protocols

Issue 1: Low or No Conversion with Grignard/Organolithium Reagents

This is the most common issue encountered with this substrate. The following troubleshooting guide offers a tiered approach to resolving this problem.

Caption: Troubleshooting workflow for low conversion.

This protocol details the in-situ generation of an organocerium reagent from an organolithium precursor, a method known to be effective for additions to easily enolizable ketones and sterically hindered aldehydes.[9]

Materials:

• Anhydrous Cerium(III) Chloride (CeCl₃)

• 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

• Organolithium or Grignard reagent

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Preparation of CeCl₃ Slurry: In a flame-dried, three-neck flask under an inert atmosphere (Argon or Nitrogen), add anhydrous CeCl₃ (1.5 equivalents relative to the aldehyde). Add anhydrous THF and stir vigorously for at least 2 hours at room temperature to obtain a fine slurry. This pre-complexation step is crucial for successful transmetallation.[6]

• Cooling: Cool the CeCl₃ slurry to -78 °C using a dry ice/acetone bath.

• Transmetallation: Slowly add the organolithium or Grignard reagent (1.2 equivalents) dropwise to the cooled slurry. Stir the mixture at -78 °C for 1-2 hours.

• Aldehyde Addition: Add a solution of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture at -78 °C.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, quench by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Allow the mixture to warm to room temperature, then extract with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by column chromatography.

Issue 2: Poor Diastereoselectivity

The stereochemical outcome of nucleophilic additions to chiral aldehydes is often dictated by the Felkin-Ahn model, which predicts the nucleophile will attack anti-periplanar to the largest substituent.[3] However, in the presence of a chelating group at the α- or β-position, a Lewis acidic metal can coordinate to both the carbonyl oxygen and the heteroatom, leading to a rigid cyclic intermediate. This "Cram-chelate" model forces the nucleophile to attack from the opposite face, leading to the syn-diastereomer.[5][8]

Caption: Competing models for diastereoselectivity.

Observed Outcome	Potential Cause	Suggested Solution	Expected Result
Mixture of Diastereomers	Competing Felkin-Ahn and Cram-chelate pathways.	Use a strongly chelating Lewis acid (e.g., TiCl₄, ZnBr₂) to favor the Cram-chelate model.[5]	Increased formation of the syn-diastereomer.
Mixture of Diastereomers	Insufficient steric differentiation between substituents.	Use a bulkier nucleophile to amplify steric interactions and favor the Felkin-Ahn model.	Increased formation of the anti-diastereomer.
Unexpected Diastereomer	Solvent effects influencing the transition state geometry.	Screen a range of solvents with varying polarity and coordinating ability (e.g., THF, diethyl ether, toluene).	Altered diastereomeric ratio.

Summary of Key Strategies

Strategy	Mechanism of Action	When to Use
Organocerium Reagents	Increases nucleophilicity while reducing basicity.[6]	Low or no conversion with Grignards/organolithiums.
Chelating Lewis Acids	Enforces a rigid, chelated transition state.[5][8]	To improve diastereoselectivity towards the syn-product.
Bulky Nucleophiles	Enhances steric-based facial selectivity.	To improve diastereoselectivity towards the anti-product.
Temperature Modification	Provides activation energy to overcome steric barriers.[2]	Low conversion, but use with caution to avoid side reactions.

By understanding the underlying principles of steric hindrance and stereochemical control, and by systematically applying the troubleshooting strategies outlined in this guide, researchers can successfully navigate the challenges associated with nucleophilic additions to 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

References

• Benchchem. Overcoming steric hindrance in Pentamethylbenzaldehyde reactions.
• Michigan State University Department of Chemistry. Asymmetric Induction.
• ACS Publications. Copper(I)-Catalyzed Asymmetric Nucleophilic Addition to Aldehydes with Skipped Enynes | Organic Letters.
• University of Liverpool Repository. ENANTIOSELECTIVE ADDITIONS TO ALDEHYDES USING TADDOL ORGANOCERIUM REAGENTS.
• OpenOChem Learn. Cram's Rule - Cyclic Model.
• ResearchGate. The Catalyzed Nucleophilic Addition of Aldehydes to Electrophilic Double Bonds.
• felkin-ahn and cram chelate.
• Wikipedia. Asymmetric induction.
• Diva-Portal.org. Stereoselective Nucleophilic Additions to Aldehydes and Synthesis of α-Amino-β- Hydroxy-Esters Jakob Danielsson.
• Wikipedia. Organocerium chemistry.
• ResearchGate. Improved Addition of Organolithium Reagents to Hindered and/or Enolisable Ketones. | Request PDF.
• Chemistry LibreTexts. 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones.
• Scribd. Chelation Model - Organic Chemistry.
• IAEA. The reaction of organocerium reagents with easily enolizable ketones.
• Journal of the American Chemical Society. Nucleophilic Additions to Fused Bicyclic Five-Membered Ring Oxocarbenium Ions: Evidence for Preferential Attack on the Inside Face.
• YouTube. CRAM'S CHELATION MODEL | Prepare for JEE, NEET, JAM, NET.
• Semantic Scholar. Organocerium reagents. Nucleophilic addition to easily enolizable ketones.
• Chemistry LibreTexts. 9.4: Diastereoselective Addition to Aldehydes and Ketones.
• ChemRxiv. Felkin-Anh Model from an Orbital Phase Perspective: Diastereoselectivity in Nucleophilic Addition to 2,3-Bis(trifluoromethyl)bicyclo[2.2.1]heptan-7-one.
• YouTube. Ultimate Guide to the Felkin-Anh Model - Organic Chemistry.
• Chemistry LibreTexts. 10.2: Nucleophilic Additions to Aldehydes and Ketones - An Overview.
• Comptes Rendus de l'Académie des Sciences. Nucleophilic addition to carbonyl groups from qualitative to quantitative computational studies. A historical perspective.
• The Felkin-Ahn model for carbonyl conformations and diastereoselective nucleophilic at.
• ChemRxiv. Aldehydes as O-Nucleophiles in Cobalt Hydride Catalysis: Overriding the Innate Somophilicity.
• ResearchGate. Acyclic Stereocontrol in the Additions of Nucleophilic Alkenes to α‐Chiral N‐Sulfonyl Imines.
• Benchchem. An In-depth Guide to the Stereochemistry of Bicyclo[2.2.1]heptane-2-carbonyl chloride.
• ResearchGate. (PDF) New Carbocyclic Nucleosides with a Constrained Bicyclo[2.2.1]Heptane Fragment as a Glycoside Moiety.
• PubMed. Unusual strain-releasing nucleophilic rearrangement of a bicyclo[2.2.1]heptane system to a cyclohexenyl derivative.
• PharmaBlock. Bridge-Fused Rings as m-Phenyl Bioisosteres.
• PubMed. New carbocyclic nucleoside analogues with a bicyclo[2.2.1]heptane fragment as sugar moiety; synthesis, X-ray crystallography and anticancer activity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. uwindsor.ca [uwindsor.ca]
• 4. Asymmetric induction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Organocerium chemistry - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Cram's Rule - Cyclic Model | OpenOChem Learn [learn.openochem.org]
• 9. semanticscholar.org [semanticscholar.org]

improving chromatographic separation of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde diastereomers

Welcome to the Separation Sciences Support Center. This guide is specifically engineered for researchers and drug development professionals struggling with the chromatographic separation of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde diastereomers.

Due to the rigid norbornane core and the quaternary stereocenter at C2, the exo and endo diastereomers of this molecule exhibit nearly identical physicochemical properties. This center provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to achieve baseline resolution.

Section 1: Diagnostic FAQs (Understanding the Separation Challenge)

Q: Why do the exo and endo diastereomers of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde co-elute on standard C18 columns? A: Standard C18 reversed-phase columns separate analytes based primarily on hydrophobic interactions. The bicyclo[2.2.1]heptane system is highly rigid, and the difference between the exo-cyclobutyl/endo-formyl and endo-cyclobutyl/exo-formyl configurations is purely spatial. Because the overall hydrophobic surface area exposed to the stationary phase is practically identical between the two diastereomers, C18 columns cannot differentiate them. Achieving resolution requires a mechanism that recognizes 3D spatial geometry (shape selectivity) rather than mere lipophilicity [1].

Q: Direct UV detection at 210 nm is yielding weak signals and poor peak shapes. How can I fix this? A: Aliphatic aldehydes lack extended conjugated π -systems, resulting in very low molar absorptivity at standard UV wavelengths (210–220 nm). Furthermore, at these low wavelengths, mobile phase solvents (like methanol or trace impurities in acetonitrile) create high background noise. To resolve this, you must either switch to a universal detector (like Evaporative Light Scattering Detection - ELSD, or Refractive Index - RI) or utilize pre-column chemical derivatization to tag the aldehyde with a strong chromophore [2].

Section 2: Method Development & Stationary Phase Selection

When direct analysis is preferred (avoiding the extra steps of derivatization), column chemistry is your only variable for success.

Q: If C18 fails, which stationary phase should I use to separate these diastereomers? A: Switch to a Pentafluorophenyl (PFP) column. Causality: PFP phases offer multiple orthogonal retention mechanisms: hydrophobic, π−π , dipole-dipole, and hydrogen bonding. More importantly, the rigid, planar fluorinated ring provides extreme shape selectivity. The endo-face of the bicyclo[2.2.1]heptane cavity is sterically congested compared to the open exo-face. The PFP phase dynamically recognizes these subtle spatial differences, selectively retaining the isomer that can achieve closer steric alignment with the fluorinated stationary phase [1, 4].

Workflow for selecting the optimal chromatographic strategy for bicyclic aldehydes.

Section 3: Chemical Derivatization Strategies

When PFP columns do not provide sufficient resolution, or when UV sensitivity is too low, pre-column derivatization is the gold standard.

Q: How does derivatization improve the separation of diastereomers on a standard C18 column? A: Reacting the aldehyde with 2,4-dinitrophenylhydrazine (DNPH) or 3-nitrophenylhydrazine (3-NPH) forms a bulky hydrazone derivative. Causality: The massive steric bulk of the dinitrophenyl group amplifies the 3D conformational differences between the exo and endo isomers. The endo-position forces the bulky hydrazone into a highly restricted conformation due to steric clashing with the norbornane cavity, drastically altering its hydrodynamic radius compared to the exo-isomer (which projects outward freely). This amplified structural divergence translates to a measurable difference in hydrophobic surface area, enabling baseline resolution on standard C18 columns [3].

Quantitative Data Summaries

Table 1: Stationary Phase Comparison for Bicyclic Diastereomers

Column Chemistry	Primary Interaction	Shape Selectivity	Resolution ( Rs​ ) Expectation	Best Use Case
C18 (Octadecyl)	Hydrophobic	Low	<0.8 (Co-elution)	Derivatized hydrazone samples.
PFP (Pentafluorophenyl)	Dipole-dipole, π−π	High	>1.5 (Baseline)	Direct analysis of native aldehydes.
Silica (Normal Phase)	Hydrogen bonding	Moderate	1.0−1.2 (Partial)	Preparative scale separations.

Table 2: Derivatization Reagent Comparison for Aldehydes

Reagent	UV/Vis λmax​	MS Sensitivity	Reaction Kinetics	Notes
DNPH	360 nm	Moderate	Fast (Acid catalyzed)	Industry standard for UV-HPLC [2].
3-NPH	230 nm / 400 nm	Very High	Moderate	Superior for LC-MS/MS applications [3].

Section 4: Validated Experimental Protocols

Because the formyl group of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde is attached to a quaternary stereocenter (C2) flanked by a bulky cyclobutyl ring, nucleophilic attack by the hydrazine is sterically hindered. Standard room-temperature derivatization protocols will fail or result in partial conversion.

Protocol: Pre-column DNPH Derivatization of Sterically Hindered Aldehydes

Materials Required:

• 2,4-Dinitrophenylhydrazine (DNPH) reagent (Recrystallized)

• Acetonitrile (HPLC Grade)

• Trifluoroacetic acid (TFA) or 0.1 M HCl

• Target sample: 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 10 mg of DNPH in 10 mL of Acetonitrile. Add 100 µL of TFA to act as an acid catalyst.

  • Self-Validating Check: The solution must be clear yellow/orange. If a precipitate is visible, the DNPH has degraded or polymerized; discard and remake.

• Reaction Mixture: In a 2 mL amber HPLC vial, combine 100 µL of your aldehyde sample (approx. 1 mg/mL in Acetonitrile) with 400 µL of the DNPH reagent solution.

• Thermal Incubation: Cap the vial tightly and incubate in a heating block at 40°C for 45 minutes .

  • Causality: The elevated temperature provides the activation energy required to overcome the steric hindrance of the quaternary C2 position, ensuring quantitative conversion to the hydrazone.

• Quenching: Remove from heat and add 500 µL of Mobile Phase A (e.g., Water with 0.1% Formic Acid) to stop the reaction and match the initial HPLC gradient conditions.

• HPLC Analysis: Inject 5 µL onto a C18 or PFP column. Monitor at 360 nm .

  • Self-Validating Check (The System Suitability): Inject a blank derivatization mix (no aldehyde). You should observe a massive peak for unreacted DNPH early in the run, but a completely flat baseline in the target hydrazone retention window. In the actual sample, the complete disappearance of the native aldehyde peak at 210 nm confirms 100% conversion.

Step-by-step derivatization workflow converting bicyclic aldehydes to UV-active hydrazones.

References

• "Bicyclo[2.2.1]heptan-2-amine|RUO", Benchchem.
• "Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC", Agilent.
• "Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue", PMC (National Institutes of Health).
• "New Rigid Nicotine Analogues, Carrying a Norbornane Moiety, Are Potent Agonists of α7 and α3* Nicotinic Receptors", Journal of Medicinal Chemistry (ACS Publications).

Technical Support Center: Aldol Condensations with 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the technical support center for aldol condensations involving the sterically hindered, non-enolizable aldehyde, 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde. This guide is designed for researchers, chemists, and drug development professionals to navigate the unique challenges presented by this substrate. Our focus is on providing practical, mechanistically-grounded solutions to minimize common side reactions and maximize the yield of your desired crossed-aldol products.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the reactivity of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde in aldol condensation reactions. Understanding these principles is the first step toward successful experimentation.

Q1: What are the primary structural features of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde that influence its reactivity?

A1: The reactivity of this aldehyde is dominated by two key structural features:

• Lack of α-Hydrogens: The aldehyde group is attached to a quaternary carbon (C2), which is substituted with a cyclobutyl group and is part of the bicyclo[2.2.1]heptane framework. This carbon has no attached hydrogen atoms. Consequently, the aldehyde is non-enolizable, meaning it cannot form an enolate and act as the nucleophilic partner in an aldol reaction.[1][2] It can only function as an electrophile (the species being attacked).

• Steric Hindrance: The bicyclic norbornane-like cage combined with the adjacent cyclobutyl group creates a highly crowded environment around the carbonyl carbon. This steric bulk can significantly slow down the approach of nucleophiles, affecting reaction rates and potentially influencing stereoselectivity.

Caption: Key structural features of the aldehyde substrate.

Q2: Why is this aldehyde particularly susceptible to the Cannizzaro reaction?

A2: The Cannizzaro reaction is a base-induced disproportionation characteristic of aldehydes that lack α-hydrogens.[3][4] In the presence of a strong base (e.g., concentrated NaOH or KOH), one molecule of the aldehyde is reduced to the corresponding alcohol, and another is oxidized to a carboxylic acid.[4] Since 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde cannot be deprotonated at the alpha-position to form an enolate for the aldol pathway, the Cannizzaro reaction becomes a major competing side reaction under classical basic aldol conditions.[3]

Q3: What is the Tishchenko reaction, and why is it a potential side reaction here?

A3: The Tishchenko reaction is another process that can occur with both enolizable and non-enolizable aldehydes.[5] It involves the dimerization of two aldehyde molecules to form an ester, typically catalyzed by metal alkoxides like aluminum trialkoxide.[5][6] In this reaction, one aldehyde molecule is effectively reduced to the alcohol portion of the ester, while the other is oxidized to the carboxylic acid portion. If your reaction conditions involve alkoxide bases or certain Lewis acids, the Tishchenko reaction can emerge as a significant byproduct pathway.

Q4: What is a "directed" aldol condensation, and why is it the recommended approach for this substrate?

A4: A directed aldol condensation is a technique that provides precise control over which carbonyl compound acts as the nucleophile and which acts as the electrophile.[3] This is achieved by pre-forming the enolate of one partner (the nucleophile) using a strong, non-nucleophilic, sterically hindered base like lithium diisopropylamide (LDA) at low temperatures.[2][3] Once enolate formation is complete, the electrophilic aldehyde (in this case, 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde) is added.

This method is ideal for your substrate because:

• It completely avoids the need for strong, nucleophilic bases like NaOH, thereby suppressing the Cannizzaro side reaction.

• It ensures that only the desired crossed-aldol reaction occurs, as self-condensation of the enolizable partner is minimized.

• The low temperatures used (typically -78 °C) further disfavor side reactions.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: My reaction yields significant amounts of a carboxylic acid and an alcohol derived from my starting aldehyde.

• Probable Cause: You are observing the products of the Cannizzaro reaction . This is the most common side reaction under classical aldol conditions (e.g., NaOH, KOH in an alcohol solvent). The high concentration of a strong, nucleophilic base promotes this pathway, especially at elevated temperatures.[3]

• Recommended Actions:

  • Abandon Classical Conditions: Do not use hydroxide or alkoxide bases.

  • Switch to a Directed Aldol Protocol: Use a strong, non-nucleophilic base like LDA to pre-form the enolate of your ketone or other enolizable aldehyde partner at low temperature (-78 °C). This is the most robust solution.

  • If you must use other conditions: Consider using milder bases or acid-catalyzed conditions, although these may be less effective given the steric hindrance.[7]

Problem 2: I am observing a major byproduct with an ester functionality.

• Probable Cause: You are observing the product of the Tishchenko reaction .[6] This is likely if your reaction is catalyzed by an alkoxide base (e.g., NaOEt, Al(OiPr)₃) or certain Lewis acids. The reaction involves the disproportionation of two aldehyde molecules into an ester.[5]

• Recommended Actions:

  • Change the Base/Catalyst: Avoid alkoxide bases. The use of lithium-based enolates (generated with LDA) or boron enolates effectively shuts down this pathway.

  • Control Temperature: Like the Cannizzaro reaction, the Tishchenko reaction is often favored at higher temperatures. Performing the reaction at -78 °C provides kinetic control that strongly favors the desired aldol addition.

Problem 3: The reaction is very slow, or I have a low yield of the desired aldol product, with mostly unreacted starting material.

• Probable Cause: The significant steric hindrance around the carbonyl of your bicyclic aldehyde is preventing the approach of the nucleophilic enolate.

• Recommended Actions:

  • Increase Reaction Time/Temperature: After the initial low-temperature addition of the aldehyde to the pre-formed enolate, you may need to slowly warm the reaction to 0 °C or even room temperature and stir for an extended period (monitor by TLC/LCMS).

  • Use a Less Hindered Nucleophile: If possible, choose a ketone partner that generates a less sterically demanding enolate. For example, the enolate of acetone is less bulky than that of diisopropyl ketone.

  • Consider a Lewis Acid Additive: In a directed aldol protocol, after the addition of the aldehyde, a Lewis acid (e.g., MgBr₂, ZnCl₂) can sometimes be added to chelate both the enolate and aldehyde oxygen atoms. This can enforce a more organized transition state and accelerate the C-C bond formation.

Problem 4: I am getting a mixture of diastereomers. How can I improve stereoselectivity?

• Probable Cause: The facial selectivity of the nucleophilic attack on the sterically complex aldehyde is low. The enolate can approach the carbonyl from two different faces, leading to different stereoisomers.

• Recommended Actions:

  • Optimize Temperature: Lower temperatures generally lead to higher stereoselectivity by favoring the transition state with the lowest activation energy.[8][9]

  • Change the Enolate Counter-ion: The metal used to form the enolate has a significant impact on the geometry of the transition state and thus the stereochemical outcome.[1] Boron enolates, for instance, are known to provide exceptionally high levels of stereocontrol due to their short B-O bonds, which lead to a more compact and organized six-membered chair-like transition state (Zimmerman-Traxler model).

  • Use a Chiral Auxiliary: For asymmetric synthesis, attaching a chiral auxiliary to your nucleophilic partner can effectively block one face of the enolate, leading to a highly stereoselective reaction.

Troubleshooting Summary Table

Symptom	Probable Cause	Key Recommended Action
Alcohol & Carboxylic Acid Byproducts	Cannizzaro Reaction	Switch to a directed aldol protocol using LDA at -78 °C.[3]
Ester Byproduct	Tishchenko Reaction	Avoid alkoxide bases; use lithium or boron enolates.[5][6]
Low Conversion / Slow Reaction	Steric Hindrance	Slowly warm the reaction after initial addition; use a less bulky enolate.
Poor Diastereoselectivity	Low Facial Selectivity	Lower reaction temperature; screen different metal enolates (e.g., Boron).[1][10]

Experimental Protocols & Workflows

Protocol 1: Recommended General Procedure for a Directed Aldol Reaction

This protocol describes the formation of a lithium enolate from a ketone (e.g., acetone) followed by its reaction with 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde.

Materials:

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Ketone (e.g., acetone)

• 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

• Aqueous quenching solution (e.g., saturated NH₄Cl)

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum. Maintain a positive pressure of inert gas (N₂ or Ar) throughout the reaction.

• LDA Preparation (In situ):

  • Cool the flask to -78 °C using a dry ice/acetone bath.

  • Add anhydrous THF (solvent).

  • Add diisopropylamine (1.1 equivalents) via syringe.

  • Slowly add n-BuLi (1.05 equivalents) dropwise while keeping the internal temperature below -70 °C.

  • Stir the resulting LDA solution at -78 °C for 15 minutes, then warm to 0 °C for 15 minutes before re-cooling to -78 °C.

• Enolate Formation:

  • Slowly add the ketone (1.0 equivalent), dissolved in a small amount of anhydrous THF, to the LDA solution at -78 °C.

  • Stir the mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.

• Aldol Addition:

  • Add a solution of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (1.2 equivalents) in anhydrous THF dropwise to the enolate solution at -78 °C. The use of a slight excess of the aldehyde can help consume all of the valuable enolate.

  • Stir the reaction mixture at -78 °C for 1-3 hours. Monitor the reaction progress by TLC or LCMS by quenching a small aliquot.

• Warming & Quenching:

  • If the reaction is slow, allow the mixture to slowly warm to -40 °C or 0 °C over several hours.

  • Once the reaction is complete, quench it by slowly adding a saturated aqueous solution of NH₄Cl at low temperature.

• Workup & Purification:

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate or diethyl ether).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Caption: Workflow for the Directed Aldol Protocol.

References

• SATHEE: Chemistry Aldol Condensation - IIT Kanpur. (n.d.).
• Preventing Cannizzaro reaction in Aldol condensations - Benchchem. (n.d.).
• The Tishchenko reaction mediated by organo-f-complexes: the myths and obstacles. (2024). RSC Advances.
• Research progress of catalysts for aldol condensation of biomass based compounds. (2023). RSC Advances.
• Aldol Condensation. (n.d.).
• Tishchenko reaction - Grokipedia. (n.d.).
• Aldol–Tishchenko reaction - Wikipedia. (n.d.).

• Martínez, A., Zumbansen, K., Döhring, A., van Gemmeren, M., & List, B. (2014). Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes. Synlett, 25(07), 932-934. Retrieved from [Link]

• Ashenhurst, J. (2022). Aldol Addition and Condensation Reactions (Base-Catalyzed). Master Organic Chemistry.
• Aldol condensation - Wikipedia. (n.d.).
• A review on stereoselectivity in aldol condensation reaction. (2024). JETIR Research Journal.
• Ashenhurst, J. (2022). Enolates – Formation, Stability, and Simple Reactions. Master Organic Chemistry.
• Aldol Condensation - Chemistry LibreTexts. (2023).
• Törmäkangas, O. P., & Koskinen, A. M. P. (n.d.). The Tishchenko reaction and its modifications in organic synthesis. Aaltodoc.
• Chemistry Aldol Condensation | SATHEE JEE - IIT Kanpur. (n.d.).
• ALDOL CONDENSATION - SRM University. (n.d.).
• Aldol Condensation Explained: Mechanism, Types, and Examples - Patsnap Eureka. (2025).
• Cannizzaro reaction - Wikipedia. (n.d.).

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 5. Tishchenko reaction — Grokipedia [grokipedia.com]
• 6. The Tishchenko reaction mediated by organo-f-complexes: the myths and obstacles - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01824A [pubs.rsc.org]
• 7. Research progress of catalysts for aldol condensation of biomass based compounds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00906H [pubs.rsc.org]
• 8. Chemistry Aldol Condensation | SATHEE JEE [sathee.iitk.ac.in]
• 9. Chemistry Aldol Condensation | SATHEE JEE [satheejee.iitk.ac.in]
• 10. ijnrd.org [ijnrd.org]

Technical Support Center: Refining Purification Methods for Crude 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

Welcome to the technical support center for the purification of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for refining this complex bicyclic aldehyde.

The unique structure of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde, with its sterically hindered carbonyl group, presents specific challenges during purification. Common impurities may include the corresponding carboxylic acid (from oxidation), unreacted starting materials, and polymeric byproducts. This guide offers a systematic approach to achieving high purity.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde, providing potential causes and actionable solutions.

Issue 1: Incomplete Removal of Carboxylic Acid Impurity

Symptom: Broad peak for the aldehyde in NMR, presence of a broad signal around 10-12 ppm. IR spectrum shows a broad O-H stretch around 3000 cm⁻¹.

Potential Cause	Proposed Solution	Scientific Rationale
Inefficient Basic Wash	A simple wash with aqueous sodium bicarbonate (NaHCO₃) may not be sufficient for complete removal.	The carboxylic acid, while acidic, may have limited solubility in the aqueous phase. A more thorough extraction is necessary.
Action: Perform multiple extractions with a saturated NaHCO₃ solution. Ensure vigorous mixing to maximize the surface area for the acid-base reaction. Following the basic washes, wash with brine to remove residual water and dissolved salts.	Increasing the number of extractions improves the partition coefficient, driving more of the carboxylate salt into the aqueous layer.
Emulsion Formation	Vigorous shaking during the basic wash can lead to the formation of a stable emulsion, trapping the product and impurity.	The bicyclic nature of the molecule can lead to surfactant-like properties, stabilizing emulsions.
Action: If an emulsion forms, add a small amount of brine to help break it. Gentle swirling instead of vigorous shaking can also prevent emulsion formation. In persistent cases, filtration through a pad of Celite® can be effective.	The increased ionic strength of the brine solution helps to destabilize the emulsion.

Issue 2: Aldehyde Decomposition on Silica Gel during Column Chromatography

Symptom: Low recovery of the aldehyde after column chromatography. TLC analysis shows streaking or new, more polar spots.

Potential Cause	Proposed Solution	Scientific Rationale
Acidity of Silica Gel	Standard silica gel is slightly acidic and can catalyze the decomposition of sensitive aldehydes.[1]	The Lewis acidic sites on the silica surface can promote side reactions like acetal formation (if alcohols are present in the eluent) or polymerization.[1]
Action 1: Deactivate the silica gel by preparing a slurry with your chosen eluent containing 1% triethylamine (Et₃N).[1]	Triethylamine is a base that neutralizes the acidic sites on the silica gel, preventing acid-catalyzed decomposition of the aldehyde.
Action 2: Switch to a different stationary phase like neutral or basic alumina.[2]	Alumina has different surface properties and can be less harsh on sensitive compounds. Basic alumina is particularly useful for purifying compounds that are unstable on acidic media.
Oxidation on the Column	Aldehydes can be susceptible to air oxidation, which can be exacerbated by the high surface area of the silica gel.[3]	The increased exposure to air during the slow process of column chromatography can lead to the formation of the corresponding carboxylic acid.
Action: Use a "flash" chromatography technique with positive pressure to minimize the time the compound spends on the column. Consider de-gassing your solvents before use.	Reducing the residence time on the column limits the opportunity for on-column reactions.

Issue 3: Co-elution of Impurities during Chromatography

Symptom: NMR of the "purified" aldehyde still shows signals from starting materials or other non-polar byproducts.

Potential Cause	Proposed Solution	Scientific Rationale
Inadequate Solvent System	The chosen eluent may not have sufficient resolving power to separate the aldehyde from impurities with similar polarities.	Effective chromatographic separation relies on the differential partitioning of compounds between the stationary and mobile phases.
Action: Systematically screen different solvent systems using TLC.[1] Start with a non-polar solvent like hexane and gradually increase the polarity by adding small increments of a more polar solvent like ethyl acetate or diethyl ether.[1] Aim for an Rf value of ~0.3 for your product for optimal separation.	A well-chosen solvent system will maximize the difference in migration rates between the desired compound and impurities.

Purification Workflow Decision Diagram

The following diagram outlines a decision-making process for selecting the appropriate purification strategy.

Caption: Decision tree for purification strategy.

Frequently Asked Questions (FAQs)

Q1: Is vacuum distillation a suitable method for purifying 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde?

A: Yes, vacuum distillation can be a very effective method, particularly for removing non-volatile impurities like polymers or salts.[4] Since bicyclic aldehydes often have high boiling points, distillation at atmospheric pressure could lead to decomposition.[4] Vacuum distillation lowers the boiling point, allowing for purification at a lower temperature.[5][6] It is crucial to ensure the aldehyde is thermally stable under the required distillation conditions.

Q2: My aldehyde seems to be decomposing even with deactivated silica. What are my other options?

A: If decomposition persists, consider purification via a reversible derivative. The formation of a sodium bisulfite adduct is a classic and highly effective method for purifying aldehydes.[7][8][9] The aldehyde reacts with sodium bisulfite to form a water-soluble adduct, which can be separated from non-aldehyde impurities by extraction.[8][10] The aldehyde can then be regenerated by treating the aqueous layer with a base.[7][10] This method is particularly advantageous as it is highly selective for aldehydes.[11]

Q3: Can I use recrystallization for purification?

A: Direct recrystallization of the aldehyde might be challenging unless it is a solid at room temperature and a suitable solvent system can be found where the impurities have significantly different solubilities.[12][13] A more common approach is to form a solid derivative, such as a 2,4-dinitrophenylhydrazone (Brady's reagent) or a semicarbazone, purify this derivative by recrystallization, and then regenerate the pure aldehyde.[12] However, the regeneration step can sometimes be low-yielding.

Q4: What is the best way to store the purified aldehyde?

A: Purified 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde should be stored under an inert atmosphere (nitrogen or argon) at a low temperature (refrigerator or freezer) to minimize oxidation. The use of an amber vial will protect it from light, which can also promote degradation.

Experimental Protocols

Protocol 1: Purification via Column Chromatography on Deactivated Silica Gel

• Slurry Preparation: In a fume hood, weigh out the required amount of silica gel in a beaker. Add the initial, low-polarity eluent (e.g., 99:1 Hexane:Ethyl Acetate) containing 1% triethylamine. Stir to create a uniform slurry.

• Column Packing: Pour the slurry into the chromatography column and allow the silica to settle, draining the excess solvent until it is just above the silica bed.

• Sample Loading: Dissolve the crude aldehyde in a minimal amount of the eluent. Carefully add the sample to the top of the silica bed.

• Elution: Begin eluting with the low-polarity solvent mixture, gradually increasing the polarity as needed while monitoring the separation by TLC.

• Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Purification via Sodium Bisulfite Adduct Formation

• Adduct Formation: Dissolve the crude aldehyde in a suitable solvent like methanol or dimethylformamide (for aliphatic aldehydes).[7][10] Add a saturated aqueous solution of sodium bisulfite and stir vigorously for 30-60 minutes.[10] The formation of a white precipitate indicates the adduct has formed.[9]

• Isolation of Adduct: If a precipitate forms, it can be collected by vacuum filtration and washed with a cold solvent (e.g., ethanol, then ether).[2] If the adduct is water-soluble, proceed to a liquid-liquid extraction to separate the aqueous layer containing the adduct from the organic impurities.[9]

• Regeneration of Aldehyde: Suspend the filtered adduct or the aqueous layer in a biphasic mixture of an organic solvent (e.g., diethyl ether or ethyl acetate) and water. Add a base, such as sodium carbonate or sodium hydroxide solution, dropwise until the solution is basic (pH ~12).[7][10]

• Extraction and Drying: The pure aldehyde will be liberated into the organic layer. Separate the layers and extract the aqueous phase a few more times with the organic solvent. Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure.

References

• ResearchGate. (2015, December 3). Is it possible to purify aldehyde by column? Is there any other method to do purification?[Link]

• Creative Chemistry. (n.d.). The preparation of crystalline derivatives of aldehydes and ketones. [Link]

• ResearchGate. (2014, September 29). What is the best solvent for purifying aldehyde in a column chromatography?[Link]

• Fiveable. (2025, August 15). Distillation: Organic Chemistry Study Guide. [Link]

• JoVE. (2018, January 10). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. [Link]

• Reddit. (2021, April 2). Purification of aldehydes and ketones using Sodium Bisulfite. [Link]

• PMC. (2018, April 2). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. [Link]

• ACS Publications. (2017, July 12). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. [Link]

• Reddit. (2015, April 1). Purifying aldehydes?[Link]

• Google Patents. (n.d.). US2614072A - Separation of mixtures containing alcohols, aldehydes, and ketones.

• Jack Westin. (n.d.). Distillation - Organic Chemistry. [Link]

• ResearchGate. (n.d.). Chemical manipulation of the [3.1.0]-bicyclic aldehyde products. [Link]

• YouTube. (2020, September 6). Recrystallization Technique for Organic Chemistry with Nadia Korovina. [Link]

• Wikipedia. (n.d.). Distillation. [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. [Link]

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Validation & Comparative

A Comparative Guide to the Reactivity of Norbornane-Based Aldehydes: The Influence of a C2-Cyclobutyl Substituent

In the intricate landscape of synthetic chemistry, particularly in the realms of medicinal chemistry and advanced materials science, the bicyclo[2.2.1]heptane (norbornane) scaffold serves as a cornerstone for introducing rigid, three-dimensional structure. The functionalization of this scaffold is a critical aspect of its utility, with the aldehyde group at the C2 position being a common handle for a variety of chemical transformations. This guide provides an in-depth comparison of the reactivity of two analogous structures: the sterically encumbered 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde and the less substituted bicyclo[2.2.1]heptane-2-carbaldehyde.

This analysis is grounded in fundamental principles of physical organic chemistry and is designed to provide researchers, scientists, and drug development professionals with a predictive framework for reaction design and optimization. We will dissect the steric and electronic factors governing the reactivity of the formyl group and propose a series of self-validating experimental protocols to quantify these differences.

Structural and Stereoelectronic Analysis

The primary point of divergence between our two subjects is the substituent at the C2 position, directly adjacent to the aldehyde. In the simple norbornanecarbaldehyde, this is typically a hydrogen atom, whereas in our target molecule, it is a four-membered cyclobutyl ring. This seemingly minor change introduces profound effects on the steric environment and, to a lesser extent, the electronic nature of the carbonyl group. For the purpose of this guide, we will consider the exo isomer of the 2-carbaldehyde group, which is generally the more thermodynamically stable and commonly synthesized isomer.

Caption: Core structures of the aldehydes under comparison.

Predictive Reactivity Analysis: Steric vs. Electronic Effects

The reactivity of the aldehyde's carbonyl group is primarily governed by two factors: the electrophilicity of the carbonyl carbon and the steric accessibility for an incoming nucleophile.[1]

Steric Hindrance: The Dominant Factor

The most significant difference in reactivity is predicted to arise from steric effects. A steric effect is any influence on a molecule or reaction that is caused by the size of its atoms or groups.[2]

• Simple Norbornanecarbaldehyde: The aldehyde group is flanked by a hydrogen atom at C2, presenting a relatively open face for nucleophilic attack.

• 2-Cyclobutyl Norbornanecarbaldehyde: The presence of the bulky cyclobutyl group at C2 creates a sterically congested environment around the carbonyl carbon. This "shielding" will significantly hinder the optimal trajectory of an approaching nucleophile (approximately 105-107° to the carbonyl bond), thereby increasing the activation energy of the reaction and decreasing the reaction rate.[3]

Caption: Workflow for the comparative experimental validation.

Protocol 1: Competitive Wittig Olefination

The Wittig reaction is highly sensitive to steric hindrance at the carbonyl carbon. A competitive reaction will provide a clear indication of relative reactivity.

Objective: To determine the relative rate of olefination.

Methodology:

• In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), combine equimolar amounts (e.g., 1.0 mmol) of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde and bicyclo[2.2.1]heptane-2-carbaldehyde in 20 mL of anhydrous THF.

• In a separate flask, prepare the Wittig reagent by deprotonating methyltriphenylphosphonium bromide (1.1 mmol) with n-butyllithium (1.1 mmol, 1.6 M in hexanes) in 10 mL of anhydrous THF at 0 °C, stirring for 30 minutes.

• Cool the aldehyde mixture to 0 °C.

• Slowly add the ylide solution (the Wittig reagent) to the aldehyde mixture via cannula.

• Monitor the reaction at regular intervals (e.g., 15, 30, 60, 120 minutes) by withdrawing aliquots, quenching with saturated NH₄Cl solution, and analyzing via GC-MS to determine the ratio of the two olefin products.

Predicted Outcome: The simple norbornanecarbaldehyde will react significantly faster, yielding its corresponding vinyl-norbornane product at a much higher rate than the cyclobutyl-substituted analogue.

Protocol 2: Sodium Borohydride Reduction

Reduction with a hydride donor is a fundamental nucleophilic addition reaction. While NaBH₄ is a relatively small nucleophile, steric hindrance will still play a key role.

Objective: To compare the rates of reduction to the corresponding alcohols.

Methodology:

• Prepare two separate flasks, each containing one of the aldehydes (0.5 mmol) dissolved in 10 mL of methanol at 0 °C.

• To each flask, add an identical amount of sodium borohydride (NaBH₄, 0.25 mmol, 0.5 equivalents).

• Stir the reactions at 0 °C and monitor by Thin Layer Chromatography (TLC) or GC-MS every 10 minutes to track the disappearance of the starting aldehyde.

• Record the time required for >95% conversion of the starting material.

Predicted Outcome: The reduction of simple norbornanecarbaldehyde will proceed to completion much more rapidly than the reduction of the sterically encumbered 2-cyclobutyl derivative.

Summary of Predicted Performance

The following table summarizes the expected outcomes based on the principles of steric hindrance and electronic effects.

Reaction Type	Reagent	Simple Norbornanecarbaldehyde	2-Cyclobutyl Norbornanecarbaldehyde	Primary Rationale
Wittig Olefination	Ph₃P=CH₂	High Rate, High Yield	Very Low Rate, Low Yield	Severe steric hindrance from the cyclobutyl group impeding the approach of the bulky ylide.
Hydride Reduction	NaBH₄	Fast Rate	Moderate to Slow Rate	Steric hindrance slowing the approach of the hydride nucleophile.
Grignard Addition	CH₃MgBr	High Rate, High Yield	Slow Rate, Moderate Yield	Significant steric clash between the bulky Grignard reagent and the cyclobutyl group.
Oxidation	Jones Reagent (CrO₃)	Fast Rate	Fast Rate	Oxidation mechanisms are often less sensitive to steric bulk directly at the alpha-carbon.

Conclusion

The introduction of a cyclobutyl group at the C2 position of the norbornane scaffold dramatically reduces the reactivity of the adjacent carbaldehyde group towards nucleophilic addition. This effect is predominantly driven by steric hindrance , which shields the electrophilic carbonyl carbon from attack. While the weak electron-donating nature of the cyclobutyl group also contributes a minor deactivating effect, it is the steric bulk that dictates the synthetic utility of this functional handle.

Researchers and drug development professionals should anticipate significantly slower reaction times and potentially lower yields when performing nucleophilic additions on 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde compared to simpler norbornane aldehydes. For transformations where steric hindrance is a known limiting factor, such as the Wittig reaction or additions of bulky organometallics, alternative synthetic strategies or more forcing reaction conditions may be necessary to achieve desired outcomes.

References

• ResearchGate. (n.d.). General representation of exo and endo-oxanorbornene reactivity. Retrieved from [Link]

• RSC Publishing. (2024, October 8). Driving tert-butyl axial: the surprising cyclopropyl effect. Retrieved from [Link]

• ResearchGate. (n.d.). Structural Effects of the Cyclobutyl Group on Reactivity and Properties. Retrieved from [Link]

• Chemistry Steps. (2025, April 20). Nucleophilic Addition to Carbonyl Groups. Retrieved from [Link]

• Illustrated Glossary of Organic Chemistry. (n.d.). Steric effect. Retrieved from [Link]

• LibreTexts Chemistry. (n.d.). 10.4 Nucleophilic Addition Reactions of Aldehydes and Ketones. Retrieved from [Link]

Sources

• 1. Nucleophilic Addition to Carbonyl Groups - Chemistry Steps [chemistrysteps.com]
• 2. Illustrated Glossary of Organic Chemistry - Steric effect [chem.ucla.edu]
• 3. 10.4 Nucleophilic Addition Reactions of Aldehydes and Ketones – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]

A Comparative In Vitro Toxicity Assessment of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde

In the landscape of chemical safety assessment, understanding the potential toxicological profile of novel compounds is paramount for informed risk management and the development of safer alternatives. This guide provides a comprehensive comparative in vitro toxicity study of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde, a complex bicyclic aldehyde. In the absence of published data for this specific molecule, this guide establishes a robust testing framework, drawing parallels with structurally related compounds and known toxicological profiles of aldehydes.

This document is intended for researchers, scientists, and professionals in drug development and chemical safety. It offers a detailed examination of the methodologies employed to evaluate cytotoxicity, genotoxicity, potential for oxidative stress, and inflammatory response. By comparing the toxicological profile of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde with two benchmark compounds, Norbornene and Decanal, we aim to elucidate the contributions of the bicyclo[2.2.1]heptane scaffold and the aldehyde functional group to its overall toxicity.

Rationale for Comparative Compound Selection

To contextualize the toxicity of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde, two comparator compounds were selected based on their structural relevance:

• Norbornene (Bicyclo[2.2.1]hept-2-ene): This compound represents the core bicyclo[2.2.1]heptane structure, albeit with a double bond. Its inclusion allows for an assessment of the inherent toxicity of the rigid, strained ring system. A safety data sheet for Norbornene indicates it is flammable and may cause irritation to the eyes and skin[1].

• Decanal: As a simple long-chain aliphatic aldehyde, Decanal serves as a reference for aldehyde-mediated toxicity. Aldehydes are a class of reactive carbonyls known for their potential to interact with biological macromolecules, leading to various toxic effects[2]. Decanal itself is known to be a combustible liquid that can cause serious eye irritation and is toxic to aquatic life.

This comparative approach allows for a nuanced understanding of whether the toxicity of the target compound is primarily driven by its bicyclic structure, its aldehyde functionality, or a synergistic effect of both.

Experimental Design: A Multi-Endpoint Approach

The in vitro toxicity assessment of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde and the comparator compounds will be conducted using a battery of assays targeting key toxicological endpoints. The overall experimental workflow is depicted below.

Figure 1: Experimental Workflow. A comprehensive workflow for the in vitro toxicity assessment.

Detailed Experimental Protocols

The following section outlines the step-by-step methodologies for the proposed in vitro toxicity assays.

Cell Culture

• Cell Lines:

  • HepG2 (Human Hepatocellular Carcinoma): To assess potential liver toxicity and the role of metabolic activation.

  • A549 (Human Lung Carcinoma): Relevant for assessing toxicity via inhalation exposure[3][4].

  • SH-SY5Y (Human Neuroblastoma): To investigate potential neurotoxicity, a concern for some bicyclo[2.2.1]heptane derivatives[5][6].

• Culture Conditions: Cells will be maintained in the recommended culture medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and incubated at 37°C in a humidified atmosphere of 5% CO2.

Cytotoxicity Assays

Cytotoxicity will be assessed using two independent methods to ensure the reliability of the results.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds for 24 and 48 hours.

  • Add MTT solution to each well and incubate for 4 hours.

  • Remove the MTT solution and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader[7].

• Neutral Red Uptake (NRU) Assay: This assay assesses cell viability by measuring the uptake of the neutral red dye into the lysosomes of viable cells. The OECD has provided guidance on using cytotoxicity tests like the NRU assay to estimate starting doses for acute oral systemic toxicity tests[8][9].

  • Seed cells in a 96-well plate and allow them to attach.

  • Expose cells to a range of concentrations of the test compounds for a predetermined time.

  • Incubate the cells with a medium containing neutral red.

  • Wash the cells and extract the dye from the lysosomes.

  • Measure the absorbance of the extracted dye[3][10].

Genotoxicity Assays

Genotoxicity, the property of a chemical agent to damage the genetic information within a cell, will be evaluated using the following assays.

• Bacterial Reverse Mutation Assay (Ames Test): This test uses several strains of Salmonella typhimurium with mutations in the histidine operon to detect point mutations. A positive result indicates that the substance is mutagenic[11][12][13].

  • The test compound will be incubated with the bacterial strains in the presence and absence of a metabolic activation system (S9 mix).

  • The mixture will be plated on a minimal agar medium lacking histidine.

  • The number of revertant colonies (those that have regained the ability to synthesize histidine) will be counted after incubation.

• In Vitro Micronucleus Assay: This assay detects both clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) effects.[13][14]

  • Mammalian cells (e.g., CHO-K1 or human peripheral blood lymphocytes) will be exposed to the test compounds.

  • Following treatment, the cells are cultured in the presence of cytochalasin B to block cytokinesis, resulting in binucleated cells.

  • The cells are then harvested, fixed, and stained.

  • The frequency of micronuclei (small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division) in binucleated cells is scored.

Oxidative Stress Assays

The potential of the compounds to induce oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them, will be investigated.

• ROS/RNS Detection Assay: This assay measures the intracellular levels of reactive oxygen and nitrogen species.

  • Cells will be treated with the test compounds.

  • A fluorescent probe, such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), will be added. In the presence of ROS/RNS, DCFH is oxidized to the highly fluorescent dichlorofluorescein (DCF)[15][16].

  • The fluorescence intensity will be measured using a fluorescence plate reader or flow cytometry.

• Glutathione (GSH) Assay: This assay quantifies the levels of reduced glutathione (GSH), a major intracellular antioxidant. A decrease in the GSH/GSSG (oxidized glutathione) ratio is indicative of oxidative stress[17].

  • Cells will be exposed to the test compounds.

  • Cell lysates will be prepared.

  • The levels of GSH and GSSG will be measured using a commercially available kit, often based on an enzymatic recycling method.

Inflammatory Response Assay

• Cytokine Profiling (ELISA): The effect of the compounds on the production of pro-inflammatory cytokines will be assessed.

  • A suitable cell line, such as murine macrophages (RAW 264.7) or human peripheral blood mononuclear cells (PBMCs), will be stimulated with an inflammatory agent like lipopolysaccharide (LPS) in the presence or absence of the test compounds[7][18].

  • The cell culture supernatants will be collected.

  • The levels of key pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β), will be quantified using enzyme-linked immunosorbent assay (ELISA) kits[19][20].

Potential Cellular Mechanisms of Aldehyde Toxicity

Aldehydes are electrophilic and can react with nucleophilic cellular macromolecules, such as DNA and proteins. This can lead to the formation of adducts, which can disrupt normal cellular processes and contribute to toxicity. One of the key signaling pathways that can be affected is the Nrf2-Keap1 pathway, which is a major regulator of the cellular antioxidant response.

Figure 2: Nrf2-Keap1 Signaling Pathway. A simplified diagram of the Nrf2-Keap1 pathway and its activation by aldehydes and ROS.

Data Presentation and Interpretation

The quantitative data from the described assays should be summarized for clear comparison. The following tables provide a template for presenting typical results.

Table 1: Cytotoxicity Data (IC50 Values in µM)

Compound	HepG2 (24h)	HepG2 (48h)	A549 (24h)	A549 (48h)	SH-SY5Y (24h)	SH-SY5Y (48h)
2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde
Norbornene
Decanal

Lower IC50 values indicate higher cytotoxicity.

Table 2: Genotoxicity Assessment

Compound	Ames Test (Revertants/Plate)	Micronucleus Assay (% Micronucleated Cells)
2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde
Norbornene
Decanal
Positive Control
Negative Control

A significant increase in revertant colonies or micronucleated cells compared to the negative control indicates genotoxicity.

Table 3: Oxidative Stress Markers

Compound	ROS/RNS Production (Fold Change)	GSH/GSSG Ratio
2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde
Norbornene
Decanal
Positive Control
Negative Control

An increase in ROS/RNS production and a decrease in the GSH/GSSG ratio are indicative of oxidative stress.

Table 4: Inflammatory Response (Cytokine Levels in pg/mL)

Compound	TNF-α	IL-6	IL-1β
2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde
Norbornene
Decanal
LPS Control
Vehicle Control

A significant increase in cytokine levels compared to the vehicle control suggests a pro-inflammatory response.

Conclusion

This guide outlines a comprehensive and scientifically rigorous framework for the comparative in vitro toxicity assessment of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde. By employing a battery of validated assays targeting multiple key toxicological endpoints and comparing the results to structurally relevant compounds, this approach will provide valuable insights into the potential hazards of this novel chemical. The data generated will be crucial for guiding further safety evaluations and ensuring the responsible development and use of this and similar compounds. It is important to note that in vitro studies provide an essential but preliminary assessment, and further in vivo testing may be warranted based on these findings.

References

• Juniper Publishers. (2017, April 27). Genotoxicity: Mechanisms, Testing Guidelines and Methods. Retrieved from [Link]

• ScitoVation. (2023, May 12). In Vitro and In Vivo Approaches For Evaluating Genotoxicity And Teratogenicity. Retrieved from [Link]

• Coleman, N., Ates-Alagoz, Z., Gaye, B., Farbaniec, M., Sun, S., & Adejare, A. (2013). Toxicity Studies on Novel N-Substituted Bicyclo-Heptan-2-Amines at NMDA Receptors. Pharmaceuticals (Basel), 6(4), 536-45.

• GOV.UK. (n.d.). Guidance on a strategy for genotoxicity testing of chemicals: Stage 1. Retrieved from [Link]

• Faria, M., et al. (n.d.).
• Grafström, R. C. (1990). In vitro studies of aldehyde effects related to human respiratory carcinogenesis.
• Coleman, N., et al. (2013). Toxicity Studies on Novel N-Substituted Bicyclo-Heptan-2-Amines at NMDA Receptors. Pharmaceuticals (Basel), 6(4), 536-545.

• Cell Biolabs, Inc. (n.d.). In Vitro ROS/RNS Assay. Retrieved from [Link]

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• ResearchGate. (2020, January 21). Toxic effect of 2,2'-bis(bicyclo[2.2.1] heptane) on bacterial cells.
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• OECD. (2010, July 20). Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests. Retrieved from [Link]

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• OECD. (2014, September 26). Test No. 487: In Vitro Mammalian Cell Micronucleus Test. Retrieved from [Link]

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• Capot Chemical. (2014, July 31). material safety data sheet - cycloheptanecarbaldehyde. Retrieved from [Link]

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Spectroscopic Comparison Guide: 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde vs. Standard Bicyclic Aldehydes

As drug development and fragrance chemistry increasingly rely on rigid, three-dimensional scaffolds to optimize receptor binding and olfactory profiles, highly substituted bicyclic systems have taken center stage. This guide provides an in-depth spectroscopic comparison between the specialized building block 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (CAS: 1936125-36-8)[1] and two standard alternatives: Bicyclo[2.2.1]heptane-2-carbaldehyde [2] and Bicyclo[2.2.2]octane-2-carbaldehyde .

By analyzing the causality behind their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) signatures, researchers can accurately validate the structural integrity of these complex intermediates[3].

Structural and Mechanistic Analysis

The defining feature of 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde is the presence of a quaternary C2 center . In standard norbornane-2-carbaldehyde, the C2 carbon is tertiary, possessing an alpha-proton that couples with the adjacent aldehyde proton. The introduction of the bulky cyclobutyl group at this exact position eliminates the alpha-proton and introduces significant local steric hindrance.

This structural modification dictates the spectroscopic outputs in three distinct ways:

• Spin-Spin Splitting: The aldehyde proton transitions from a doublet/multiplet to a sharp singlet.

• Chemical Shift Deshielding: The C2 carbon experiences a downfield shift in 13 C NMR due to the transition from a tertiary to a quaternary state.

• Conformational Locking: The steric bulk of the cyclobutyl ring restricts the free rotation of the exocyclic formyl group, subtly modulating the C=O stretching frequency in IR spectroscopy.

Logical mapping of structural features to spectroscopic outputs in the target bicyclic aldehyde.

Quantitative Spectroscopic Benchmarks

The following table synthesizes the expected spectroscopic data for the target compound against its less-substituted analogs. Data is extrapolated from foundational norbornyl and bicyclo-octyl systems[2][3].

Analytical Method	2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde	Bicyclo[2.2.1]heptane-2-carbaldehyde	Bicyclo[2.2.2]octane-2-carbaldehyde
1 H NMR (CHO)	~9.55 ppm (Singlet )	9.61 ppm (Doublet/Multiplet)	9.65 ppm (Doublet)
13 C NMR (C=O)	~206.5 ppm	205.2 ppm	204.8 ppm
13 C NMR (C2)	~58.0 ppm (Quaternary)	44.4 ppm (Tertiary)	42.1 ppm (Tertiary)
IR (C=O Stretch)	1722 cm −1 (Sharp)	1726 cm −1	1728 cm −1
MS (Base Peaks)	m/z 178 (M + ), 149 (M-CHO), 123 (M-C 4​ H 7​ )	m/z 124 (M + ), 95 (M-CHO)	m/z 138 (M + ), 109 (M-CHO)

Expert Insight: The most rapid way to differentiate the cyclobutyl derivative from standard norbornane-2-carbaldehyde in a crude reaction mixture is the multiplicity of the aldehyde peak at ~9.5–9.8 ppm . The absolute lack of 3J coupling confirms the successful installation of the quaternary center.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness in your analytical workflows, follow these step-by-step methodologies. Each step is designed to mitigate common artifacts associated with strained bicyclic aldehydes.

Protocol A: High-Resolution NMR Acquisition

Aldehydes are prone to oxidation and acetal formation in acidic deuterated solvents. This protocol prevents solvent-induced degradation.

• Solvent Preparation: Pass 0.6 mL of CDCl 3​ (100 atom % D) through a short plug of basic alumina immediately prior to use.

  • Causality: Basic alumina neutralizes trace DCl generated by the photodecomposition of chloroform. This prevents the acid-catalyzed degradation of the sensitive bicyclic aldehyde.

• Sample Preparation: Dissolve 15–20 mg of the analyte in the treated CDCl 3​ . Add 0.05% v/v Tetramethylsilane (TMS) as an internal standard.

• 1 H NMR Acquisition: Acquire at 400 MHz or higher. Set the spectral width to 12 ppm to ensure the downfield aldehyde proton is captured.

• 13 C NMR Acquisition (Critical Step): Acquire at 100 MHz using a 30° pulse angle. Set the relaxation delay ( D1​ ) to a minimum of 3.0 seconds.

  • Causality: The target molecule contains a highly congested quaternary C2 carbon. Because it lacks directly attached protons, it cannot undergo efficient dipole-dipole relaxation. A standard 1-second delay will result in severe under-integration or complete loss of the C2 signal. The extended D1​ ensures full longitudinal relaxation ( T1​ ) and visible quaternary peaks.

Protocol B: ATR-FTIR Spectroscopy

• Crystal Cleaning: Clean the diamond ATR crystal with HPLC-grade isopropanol and allow it to evaporate completely.

• Background Scan: Perform a background scan (32 co-added scans) immediately before applying the sample.

  • Causality: Atmospheric water vapor and CO 2​ fluctuate rapidly in the lab environment. An immediate background scan subtracts these interferences, which is critical for accurately resolving the precise wavenumber of the C=O stretch (~1722 cm −1 ) without peak distortion.

• Sample Application: Apply 1-2 drops of the neat liquid aldehyde to the crystal. Ensure the crystal is fully covered to maximize the evanescent wave interaction.

• Acquisition: Scan from 4000 to 400 cm −1 at a resolution of 4 cm −1 .

Conclusion

The transition from a standard bicyclic aldehyde to 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde introduces profound spectroscopic changes driven entirely by the steric and electronic nature of the quaternary C2 center. By leveraging the extended relaxation delays in 13 C NMR and monitoring the collapse of the aldehyde multiplet into a sharp singlet in 1 H NMR, researchers can confidently validate the structure of this complex intermediate for downstream applications.

References

• Chemspace Database - 2-Cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde (CAS: 1936125-36-8) Product Information. URL: [Link]

• PubChem - Bicyclo[2.2.1]heptane-2-carbaldehyde (CID 86864) Physical and Spectroscopic Properties. National Center for Biotechnology Information. URL:[Link]

• Google Patents - US9000226B2: Aldehydes as perfuming ingredients. (Contains foundational NMR data for substituted bicyclic aldehydes).

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